Technical Documentation Center

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine
  • CAS: 71672-79-2

Core Science & Biosynthesis

Foundational

Strategic Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

A Modular Catalytic Approach for Medicinal Chemistry Applications Executive Summary Target Molecule: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Molecular Formula: C H NO Core Scaffold: Biaryl amine[1][2] This technical gu...

Author: BenchChem Technical Support Team. Date: February 2026

A Modular Catalytic Approach for Medicinal Chemistry Applications

Executive Summary

Target Molecule: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Molecular Formula: C


H

NO Core Scaffold: Biaryl amine[1][2]

This technical guide outlines a robust, two-step synthetic pathway for the preparation of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. Biaryl amines are privileged structures in drug discovery, serving as core scaffolds for kinase inhibitors, GPCR ligands, and liquid crystals.

The selected strategy prioritizes modularity and chemoselectivity . By constructing the biaryl core first via Suzuki-Miyaura cross-coupling , followed by Reductive Amination for N-alkylation, we avoid the common pitfalls of poly-alkylation associated with direct alkyl halide usage and minimize catalyst poisoning inherent in coupling free secondary amines.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected at two strategic bonds: the biaryl C-C bond and the C-N bond of the ethyl group.

Strategic Rationale
  • Disconnection A (Suzuki-Miyaura): Constructing the biaryl system from 2-bromoaniline and 4-methoxyphenylboronic acid is preferred over the reverse coupling (aniline boronic acid + aryl halide) due to the commercial availability and stability of the reagents.

  • Disconnection B (Reductive Amination): Installing the ethyl group after the biaryl formation prevents steric interference during the palladium cycle. Furthermore, using reductive amination (Abdel-Magid protocol) guarantees mono-ethylation, whereas direct alkylation with ethyl iodide frequently yields inseparable mixtures of mono- and di-ethylated products.

Synthetic Pathway Visualization

Retrosynthesis Target Target Molecule N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Intermediate Intermediate 4'-methoxy(1,1'-biphenyl)-2-amine Target->Intermediate Reductive Amination (C-N Bond Formation) Precursors Starting Materials 2-Bromoaniline + 4-Methoxyphenylboronic acid Intermediate->Precursors Suzuki-Miyaura (C-C Bond Formation) Reagents Reagents Acetaldehyde / NaBH(OAc)3 Reagents->Target Alkyl Source

Figure 1: Retrosynthetic disconnection showing the modular assembly of the target.

Step 1: Construction of the Biaryl Core

Reaction: Suzuki-Miyaura Cross-Coupling Goal: Synthesis of 4'-methoxy(1,1'-biphenyl)-2-amine

Mechanistic Insight

The reaction proceeds via the Pd(0)/Pd(II) catalytic cycle. The ortho-amino group on the aryl bromide poses a potential challenge: free amines can coordinate to Palladium, potentially poisoning the catalyst. However, under standard biphasic conditions with a carbonate base, the amine remains largely unreactive toward the metal center compared to the oxidative addition of the C-Br bond.

Experimental Protocol

Reagents & Stoichiometry:

ReagentEquiv.[3][4][5][6][7][8]Role
2-Bromoaniline 1.0Electrophile
4-Methoxyphenylboronic acid 1.2Nucleophile
Pd(PPh

)

0.05 (5 mol%)Catalyst
Na

CO

(2M aq)
2.5Base
DME (Dimethoxyethane) SolventReaction Medium

Procedure:

  • Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 2-bromoaniline (1.0 equiv) and 4-methoxyphenylboronic acid (1.2 equiv) in DME (0.2 M concentration relative to bromide).

  • Degassing: To ensure catalyst longevity, sparge the solution with Argon or Nitrogen for 15 minutes. Oxygen promotes homocoupling of the boronic acid and deactivates the Pd(0) species.

  • Catalysis: Add Pd(PPh

    
    )
    
    
    
    (5 mol%) and the aqueous Na
    
    
    CO
    
    
    solution.
  • Reaction: Heat the biphasic mixture to reflux (approx. 85°C) for 12–16 hours. Monitor via TLC (Mobile phase: 20% EtOAc/Hexanes). The product will appear as a blue-fluorescent spot under UV (254/365 nm).

  • Workup: Cool to Room Temperature (RT). Dilute with Ethyl Acetate and wash with water followed by brine.[9] Dry the organic layer over Na

    
    SO
    
    
    
    .[6]
  • Purification: Concentrate in vacuo. Purify via flash column chromatography (SiO

    
    , Gradient 0-20% EtOAc/Hexanes) to yield the intermediate as a tan solid.
    

Critical Quality Attribute (CQA): Ensure complete removal of Palladium residues (black specks), as these can interfere with the subsequent reduction step.

Step 2: Chemoselective N-Ethylation

Reaction: Reductive Amination (Abdel-Magid Protocol) Goal: Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

Mechanistic Insight

Direct alkylation using Ethyl Iodide is discouraged due to the "Poly-alkylation Principle"—the product (secondary amine) is often more nucleophilic than the starting primary amine, leading to tertiary amine byproducts.

We utilize the Abdel-Magid protocol using Sodium Triacetoxyborohydride (STAB). This reagent is mild and chemoselective; it reduces the in situ formed iminium ion faster than it reduces the aldehyde precursor, but it does not reduce the aldehyde itself at an appreciable rate.

Experimental Workflow Diagram

Workflow Start Start: Dissolve Biaryl Amine in DCE (1,2-Dichloroethane) AddAldehyde Add Acetaldehyde (1.1 eq) & Acetic Acid (1.0 eq) Start->AddAldehyde ImineForm Stir 30 min @ RT (Imine Formation) AddAldehyde->ImineForm AddReductant Add NaBH(OAc)3 (1.5 eq) (STAB) ImineForm->AddReductant Monitor Monitor TLC (Disappearance of Imine) AddReductant->Monitor Quench Quench with sat. NaHCO3 Monitor->Quench

Figure 2: Step-by-step workflow for the reductive amination process.

Experimental Protocol

Reagents & Stoichiometry:

ReagentEquiv.[3][4][5][6][7][8]Role
Biaryl Amine (from Step 1) 1.0Substrate
Acetaldehyde 1.2Carbon Source
NaBH(OAc)

(STAB)
1.5Hydride Source
Acetic Acid (AcOH) 1.0Catalyst
1,2-Dichloroethane (DCE) SolventSolvent

Procedure:

  • Preparation: Dissolve the biaryl amine (1.0 equiv) in dry DCE (0.1 M) under Nitrogen.

  • Imine Formation: Add Acetaldehyde (1.2 equiv) and Acetic Acid (1.0 equiv). Note: Acetaldehyde is volatile (bp 20°C). Use a chilled syringe or a pre-prepared stock solution in DCE.

  • Reduction: Stir for 20 minutes, then add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

  • Reaction: Stir at RT for 4–6 hours. The reaction is typically clean.

  • Quench: Quench carefully with saturated aqueous NaHCO

    
     (gas evolution will occur).
    
  • Workup: Extract with DCM (3x). Wash combined organics with brine, dry over MgSO

    
    , and concentrate.[10]
    
  • Purification: Flash chromatography (SiO

    
    , 5-10% EtOAc/Hexanes).
    

Analytical Characterization

The following data represents the expected spectroscopic signature for the target molecule.

H NMR (400 MHz, CDCl )
Chemical Shift (

)
MultiplicityIntegrationAssignment
7.45 - 7.35 Multiplet2HBiphenyl Ring A (3,5-H)
7.25 - 7.15 Multiplet2HBiphenyl Ring B (2',6'-H)
6.98 Doublet2HBiphenyl Ring B (3',5'-H)
6.80 - 6.70 Multiplet2HBiphenyl Ring A (4,6-H)
3.85 Singlet3H-OCH

3.60 Broad Singlet1H-NH-
3.15 Quartet (

Hz)
2H-CH

-
(Ethyl)
1.25 Triplet (

Hz)
3H-CH

(Ethyl)
Troubleshooting & Safety
  • Acetaldehyde Handling: Highly flammable and volatile. Store in a fridge; handle in a fume hood.

  • Boron Residues: Boronic acids can sometimes co-elute.[5] Ensure basic workup in Step 1 removes unreacted boronic acid.

  • Over-alkylation: If dialkylation (N,N-diethyl) is observed, ensure the temperature is kept at RT and do not use a large excess of acetaldehyde.

References

  • Suzuki-Miyaura Coupling (General Review): Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev.1995 , 95, 2457–2483.

  • Reductive Amination (Abdel-Magid Protocol): Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[11][12][13] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." J. Org.[5][11][13] Chem.1996 , 61, 3849–3862.[11][12][13]

  • Synthesis of Ortho-Substituted Biphenyls: Littke, A. F.; Dai, C.; Fu, G. C. "Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions." J. Am. Chem. Soc.[5]2000 , 122, 4020–4028.[5]

Sources

Exploratory

"N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine chemical properties"

This is an in-depth technical guide on the chemical properties, synthesis, and applications of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine . Advanced Intermediate for Optoelectronics & Heterocyclic Synthesis[1] Executive S...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on the chemical properties, synthesis, and applications of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine .

Advanced Intermediate for Optoelectronics & Heterocyclic Synthesis[1]

Executive Summary

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (Formula: C₁₅H₁₇NO; MW: 227.31 g/mol ) is a specialized secondary amine belonging to the class of N-alkylated biarylamines . It serves as a critical intermediate in the synthesis of functionalized carbazoles—key components in Organic Light-Emitting Diodes (OLEDs) and Hole Transport Materials (HTMs) .

Its structure features a biphenyl core with an electron-donating methoxy group at the 4'-position and an N-ethylamino group at the 2-position. This specific substitution pattern imparts unique steric and electronic properties, making it a valuable precursor for oxidative cyclization reactions to form 9-ethyl-2-methoxy-9H-carbazole .

Chemical Identity & Physicochemical Properties[2][3][4]

The molecule exhibits properties typical of electron-rich diarylamines. The presence of the ethyl group increases solubility in organic solvents compared to the primary amine parent, while the methoxy group enhances electron density, facilitating oxidative coupling.

Table 1: Physicochemical Data Profile
PropertyValue / DescriptionNote
IUPAC Name N-Ethyl-4'-methoxy[1,1'-biphenyl]-2-amineSystematic nomenclature
Molecular Formula C₁₅H₁₇NO
Molecular Weight 227.31 g/mol
Physical State Viscous oil or low-melting solidPale yellow to amber
Boiling Point ~345–350 °C (Predicted)At 760 mmHg
Density 1.06 ± 0.05 g/cm³ (Predicted)
Solubility DCM, Toluene, EtOAc, THFInsoluble in water
pKa (Conjugate Acid) ~4.5–5.0Weakly basic aniline derivative
LogP ~4.1Lipophilic

Note on Data: Experimental melting points for this specific N-ethyl derivative are rare in open literature; values are estimated based on the parent 4'-methoxy-2-biphenylamine (MP: 78–80 °C) and the general trend of melting point depression upon N-alkylation.

Synthetic Methodologies

Efficient synthesis relies on the selective N-ethylation of the parent primary amine, 4'-methoxy-2-biphenylamine (CAS 38088-00-5). Direct alkylation often leads to over-alkylation (quaternary salts); therefore, Reductive Amination is the preferred industrial and laboratory method.

Protocol A: Reductive Amination (Recommended)

High selectivity for mono-ethylation.

Reagents:

  • Precursor: 4'-Methoxy-2-biphenylamine (1.0 eq)

  • Carbon Source: Acetaldehyde (1.2 eq)

  • Reductant: Sodium triacetoxyborohydride (STAB, 1.5 eq)

  • Solvent: 1,2-Dichloroethane (DCE) or THF

  • Acid Catalyst: Acetic acid (1.0 eq)

Step-by-Step Workflow:

  • Imine Formation: Dissolve the amine in DCE. Add acetaldehyde and acetic acid. Stir at room temperature for 30–60 minutes to form the intermediate imine/hemiaminal.

  • Reduction: Cool the mixture to 0 °C. Add STAB portion-wise to control exotherm.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC (Hexane:EtOAc 8:1).

  • Quench: Quench with saturated aqueous NaHCO₃.

  • Workup: Extract with DCM (3x). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Buchwald-Hartwig Cross-Coupling (Alternative)

Used when starting from aryl halides.

Reagents:

  • Aryl Halide: 2-Bromo-4'-methoxybiphenyl

  • Amine: Ethylamine (2.0 M in THF)

  • Catalyst: Pd₂(dba)₃ / BINAP or XPhos

  • Base: NaOtBu

Mechanism: Pd-catalyzed amination of the aryl bromide allows for the direct introduction of the ethylamino group, avoiding the need for a primary amine precursor.

Reactivity & Applications

Oxidative Cyclization to Carbazoles

The most significant application of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is its conversion to 9-ethyl-2-methoxy-9H-carbazole . This reaction closes the ring between the nitrogen and the 2'-position of the biphenyl system.

  • Reagents: Pd(OAc)₂ (cat.), Cu(OAc)₂ (oxidant), Toluene/Acetic Acid, 110 °C.

  • Significance: The resulting carbazole is a scaffold for Deep Blue OLED emitters and Host Materials .

Visualization of Reaction Pathways

ReactionPathway cluster_conditions Reaction Conditions Start 4'-Methoxy-2-biphenylamine (Precursor) Intermediate N-Ethyl-4'-methoxy (1,1'-biphenyl)-2-amine (Target) Start->Intermediate Reductive Amination (Acetaldehyde/STAB) Product 9-Ethyl-2-methoxy- 9H-carbazole (OLED Material) Intermediate->Product Pd-Catalyzed Oxidative Cyclization Cond1 Conditions A: NaBH(OAc)3, AcOH DCE, 25°C Cond2 Conditions B: Pd(OAc)2, Cu(OAc)2 110°C, Air

Figure 1: Synthetic pathway from primary amine precursor to the target N-ethyl intermediate and subsequent cyclization to functionalized carbazole.

Safety & Handling (MSDS Summary)

While specific toxicological data for this derivative is limited, it should be handled with the standard precautions for aromatic amines .

  • Hazards:

    • Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

    • Sensitization: Potential skin sensitizer.

    • Aquatic Toxicity: May cause long-lasting harmful effects to aquatic life (common for lipophilic amines).

  • Handling:

    • Wear nitrile gloves and safety glasses.

    • Work in a fume hood to avoid inhalation of vapors.

  • Storage:

    • Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C.

    • Light sensitive (store in amber vials).

References

  • Synthesis of 2-Aminobiphenyls: Gilman, H., et al. "Cine-substitution in the synthesis of 2-methoxycarbazole."[1] Journal of the American Chemical Society, 1945.[1]

  • Reductive Amination Protocols: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.

  • Carbazole Synthesis via Oxidative Coupling: Knölker, H. J., & Reddy, K. R. "Palladium-catalyzed synthesis of carbazoles."[2] Chemical Reviews, 2002.

  • Hole Transport Materials: Thejo Kalyani, N., & Dhoble, S. J. "Organic light emitting diodes: Energy saving lighting technology—A review." Renewable and Sustainable Energy Reviews, 2012.

Sources

Foundational

Technical Monograph: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

This technical monograph details the chemical identity, synthesis, and application protocols for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine , a critical intermediate in the synthesis of organic optoelectronic materials.[1...

Author: BenchChem Technical Support Team. Date: February 2026

This technical monograph details the chemical identity, synthesis, and application protocols for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine , a critical intermediate in the synthesis of organic optoelectronic materials.[1]

[1][2]

CAS Registry Number: 71672-79-2 Document Type: Technical Application Guide Version: 2.0 (Scientific Release)[1]

Executive Summary

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (CAS 71672-79-2) is a secondary diarylamine derivative characterized by an electron-rich biphenyl core.[1][2] It functions primarily as a high-purity building block for Hole Transport Materials (HTMs) in Organic Light-Emitting Diodes (OLEDs).[1]

Its structural significance lies in the ortho-substitution of the secondary amine, which induces a twisted molecular conformation (dihedral angle >30°), preventing excessive crystallization in thin films while maintaining high hole mobility. The para-methoxy group on the distal ring acts as an electron-donating group (EDG), tuning the HOMO energy levels to align with common anode materials like Indium Tin Oxide (ITO).[1]

Chemical Identity & Structural Analysis[4][5][6]

PropertySpecification
Chemical Name N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine
CAS Number 71672-79-2
Molecular Formula C₁₅H₁₇NO
Molecular Weight 227.30 g/mol
Appearance Off-white to pale yellow crystalline solid or viscous oil
Solubility Soluble in CH₂Cl₂, Toluene, THF; Insoluble in Water
pKa (Calculated) ~4.5 (Conjugate acid)
SMILES CCNC1=CC=CC=C1C2=CC=C(OC)C=C2
Structural Visualization

The following diagram illustrates the core connectivity and the steric environment of the amine functionality.

G cluster_0 Molecule: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine RingA Ring A (Phenyl) RingB Ring B (4-Methoxyphenyl) RingA->RingB C1-C1' Bond (Twisted) Amine 2-Amino Group (-NH-Ethyl) RingA->Amine Ortho (C2) Methoxy 4'-Methoxy Group (-OCH3) RingB->Methoxy Para (C4') Amine->RingA Hole Transport Site Methoxy->RingB +M Effect (HOMO Elevation)

Figure 1: Structural connectivity highlighting the electronic push-pull system essential for hole injection stability.

Synthesis & Manufacturing Workflows

The synthesis of CAS 71672-79-2 typically proceeds via the alkylation of the parent primary amine.[1] The choice of route depends on the required purity for optoelectronic grade (>99.9%).

Route A: Reductive Amination (Recommended for High Purity)

This method avoids over-alkylation (formation of tertiary amines) which is a common impurity in direct alkylation.

  • Precursor: 4'-Methoxy[1,1'-biphenyl]-2-amine (CAS 38089-03-1).[1][3]

  • Reagents: Acetaldehyde (CH₃CHO), Sodium Triacetoxyborohydride (STAB) or NaBH₄.

  • Solvent: Dichloroethane (DCE) or Methanol.

Protocol:

  • Dissolve 1.0 eq of 4'-Methoxy[1,1'-biphenyl]-2-amine in DCE.

  • Add 1.1 eq of Acetaldehyde under N₂ atmosphere.[1] Stir for 30 min to form the imine intermediate.

  • Cool to 0°C and add 1.5 eq of STAB portion-wise.

  • Stir at Room Temperature (RT) for 4–6 hours. Monitor consumption of starting material via TLC (Hexane:EtOAc 4:1).

  • Quench: Add saturated NaHCO₃. Extract with DCM.[1][4]

  • Purification: Silica gel chromatography is required to remove trace primary amine.[1]

Route B: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

Used when building the biphenyl core from scratch.[1]

  • Coupling Partners: 2-Bromo-N-ethylaniline + 4-Methoxyphenylboronic acid (Suzuki) OR 2-Chloro-4'-methoxybiphenyl + Ethylamine.[1]

  • Catalyst: Pd(OAc)₂ / S-Phos.[1]

  • Base: K₃PO₄.[1]

Applications in Optoelectronics (OLEDs)

This compound is a "Secondary Amine Intermediate."[1] It is not the final OLED material but the nucleophile used to create tertiary amine HTMs.[1]

Mechanism of Action

In the synthesis of HTMs (e.g., NPB derivatives), CAS 71672-79-2 is coupled with aryl halides (e.g., 4,4'-dibromobiphenyl).[1]

  • Role: The N-ethyl group improves solubility of the final polymer/oligomer in organic solvents (Chlorobenzene, Toluene), enabling Solution Processing (Spin-coating/Inkjet printing) rather than expensive Vacuum Evaporation.[1]

  • Hole Mobility: The electron-rich nature ensures a low ionization potential (~5.2 eV), facilitating hole injection from the anode.

Reaction Workflow: Synthesis of Tertiary HTM

Reaction Start CAS 71672-79-2 (Secondary Amine) Catalyst Pd(dba)2 + P(t-Bu)3 NaOtBu, Toluene, 110°C Start->Catalyst Reagent Aryl Halide Core (e.g., Dibromofluorene) Reagent->Catalyst Intermediate Pd-Amine Complex (Oxidative Addition) Catalyst->Intermediate Product Final HTM Material (Tertiary Amine) Intermediate->Product

Figure 2: The role of CAS 71672-79-2 as a capping agent in the synthesis of high-molecular-weight Hole Transport Materials.[1]

Analytical Characterization Protocols

For drug development and electronic grade certification, purity must be established using orthogonal methods.[1]

High-Performance Liquid Chromatography (HPLC)[1][3][7]
  • Column: Newcrom R1 (Reverse Phase, mixed-mode).[5]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (or H₃PO₄ for non-MS work).

    • B: Acetonitrile (MeCN).[2][5]

  • Gradient: 40% B to 90% B over 15 mins.

  • Detection: UV @ 254 nm (Biphenyl absorption) and 280 nm.

  • Expected Retention: The N-ethyl derivative elutes after the primary amine parent due to increased hydrophobicity.[1]

1H-NMR (400 MHz, CDCl₃) - Diagnostic Peaks
  • δ 1.25 ppm (t, 3H): Methyl protons of the ethyl group (-CH₂CH₃ ).[1]

  • δ 3.15 ppm (q, 2H): Methylene protons (-CH₂ CH₃).

  • δ 3.85 ppm (s, 3H): Methoxy group (-OCH₃ ).

  • δ 3.90 ppm (br s, 1H): Amine proton (-NH -).[1] Note: This peak disappears upon D₂O shake.[1]

  • δ 6.70–7.50 ppm (m, 8H): Aromatic protons (Biphenyl region).

Safety & Handling (SDS Summary)

Hazard Classification (GHS):

  • Skin Irrit. 2 (H315): Causes skin irritation.

  • Eye Irrit. 2A (H319): Causes serious eye irritation.

  • STOT SE 3 (H335): May cause respiratory irritation.

Handling Protocol:

  • Engineering Controls: Handle only in a fume hood. Biphenyl amines can be potential sensitizers.[1]

  • Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Amines are prone to oxidation (browning) upon air exposure.

  • Spill Cleanup: Absorb with sand/vermiculite.[1] Do not use cellulose-based absorbents (potential heat generation).[1]

References

  • SIELC Technologies. (2024). Separation of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine on Newcrom R1 HPLC column. Retrieved from [Link]

  • PubChem. (2024). Compound Summary: 4'-Methoxy[1,1'-biphenyl]-2-amine (Parent Amine).[1] National Library of Medicine.[1] Retrieved from [Link]

Sources

Exploratory

"literature review of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine"

This technical guide provides a comprehensive literature review and procedural framework for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine , a critical intermediate in the synthesis of hole-transport materials (HTMs) and car...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive literature review and procedural framework for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine , a critical intermediate in the synthesis of hole-transport materials (HTMs) and carbazole-based hosts for organic light-emitting diodes (OLEDs).

Advanced Synthesis, Reactivity, and Applications in Organic Electronics

Executive Summary

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a specialized secondary amine belonging to the class of N-alkyl-2-aminobiphenyls. It serves as a pivotal "pre-cyclization" intermediate for the synthesis of 9-ethyl-2-methoxy-9H-carbazole and complex triarylamine hole-transport materials. Its structural duality—combining an electron-rich biphenyl core with a reactive secondary amine—makes it an ideal scaffold for palladium-catalyzed C–N and C–C coupling reactions.

This guide synthesizes data from broader aminobiphenyl literature to establish a robust protocol for its synthesis, purification, and downstream application in optoelectronic material design.

Chemical Identity & Structural Analysis
PropertySpecification
Systematic Name N-Ethyl-4'-methoxy[1,1'-biphenyl]-2-amine
Synonyms N-Ethyl-2-(4-methoxyphenyl)aniline; 2-Amino-N-ethyl-4'-methoxybiphenyl
Molecular Formula C₁₅H₁₇NO
Molecular Weight 227.31 g/mol
Core Scaffold Biphenyl (Phenyl-Phenyl bond)
Functional Groups Secondary Amine (-NHEt, pos. 2), Methoxy Ether (-OMe, pos. 4')
Electronic Character Electron-Rich (Donor-Donor)
Key Reactivity Oxidative Cyclization (to Carbazole), Buchwald-Hartwig Coupling

Structural Logic: The molecule features a twisted biphenyl geometry due to steric repulsion between the ortho-amine and the protons on the adjacent ring. This non-planar conformation is critical for its solubility and prevents π-stacking aggregation prior to cyclization.

Synthesis Protocols

Two primary routes exist for synthesizing this target: Modular Suzuki Coupling (preferred for scale and diversity) and Direct N-Alkylation (preferred for cost).

Route A: Modular Suzuki-Miyaura Coupling (Recommended)

This route constructs the biphenyl core after establishing the amine functionality, avoiding over-alkylation issues.

  • Precursors: N-Ethyl-2-bromoaniline + 4-Methoxyphenylboronic acid.

  • Catalyst System: Pd(PPh₃)₄ or Pd(dppf)Cl₂.

  • Mechanism: Oxidative addition of Pd into the Ar-Br bond, followed by transmetallation with the boronic acid and reductive elimination.

Step-by-Step Protocol:

  • Charge: In a 250 mL Schlenk flask, combine N-ethyl-2-bromoaniline (10 mmol, 2.00 g), 4-methoxyphenylboronic acid (12 mmol, 1.82 g), and K₂CO₃ (30 mmol, 4.14 g).

  • Solvent: Add Toluene (40 mL), Ethanol (10 mL), and Deionized Water (10 mL). Degas with N₂ for 30 mins.

  • Catalysis: Add Pd(PPh₃)₄ (5 mol%, 0.58 g) under N₂ flow.

  • Reaction: Heat to reflux (90–100 °C) for 12–16 hours. Monitor via TLC (Hexane:EtOAc 8:1).

  • Workup: Cool to RT. Extract with EtOAc (3x).[1] Wash organic layer with brine. Dry over Na₂SO₄.

  • Purification: Flash column chromatography (Silica gel, Hexane -> 5% EtOAc/Hexane).

  • Yield: Expected 85–92% as a pale yellow viscous oil.

Route B: Reductive Amination of 4'-Methoxy-2-aminobiphenyl

This route modifies the commercially available primary amine.

  • Precursors: 4'-Methoxy[1,1'-biphenyl]-2-amine + Acetaldehyde.

  • Reagent: NaBH(OAc)₃ (Sodium triacetoxyborohydride).

  • Advantage: Avoids over-alkylation to the quaternary ammonium salt seen with Ethyl Iodide.

Step-by-Step Protocol:

  • Dissolution: Dissolve 4'-Methoxy[1,1'-biphenyl]-2-amine (5 mmol) in DCE (Dichloroethane, 20 mL).

  • Imine Formation: Add Acetaldehyde (7.5 mmol) and Acetic Acid (1 eq). Stir for 30 mins.

  • Reduction: Cool to 0 °C. Add NaBH(OAc)₃ (10 mmol) portion-wise.

  • Quench: Stir overnight at RT. Quench with sat. NaHCO₃.

  • Purification: Standard extraction and silica chromatography.

Visualization: Synthesis & Cyclization Pathways

The following diagram illustrates the synthesis of the target and its subsequent conversion into the carbazole core, a critical step for OLED materials.

SynthesisPathways Figure 1: Synthesis and Downstream Application Pathways Start1 N-Ethyl-2-bromoaniline Target N-Ethyl-4'-methoxy (1,1'-biphenyl)-2-amine (Target Intermediate) Start1->Target Suzuki Coupling Pd(PPh3)4, K2CO3 Start2 4-Methoxyphenylboronic Acid Start2->Target Carbazole 9-Ethyl-2-methoxy-9H-carbazole (OLED Host Core) Target->Carbazole Oxidative Cyclization Pd(OAc)2, Cu(OAc)2 Intramolecular C-H Activation Triarylamine Triarylamine HTM (Hole Transport) Target->Triarylamine Buchwald-Hartwig Ar-Br, Pd2(dba)3

Figure 1: The central role of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine in accessing carbazole and triarylamine functional materials.

Downstream Applications: The Carbazole Gateway

The primary industrial value of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine lies in its ability to undergo Pd-catalyzed intramolecular oxidative cyclization to form substituted carbazoles.

Mechanism: Oxidative C–H Activation

Unlike the Cadogan cyclization (which requires a nitro precursor), the oxidative cyclization of the N-ethyl biphenyl amine allows for the retention of the N-alkyl group, directly yielding the 9-ethylcarbazole derivative.

  • Reaction: Target Molecule + Pd(OAc)₂ (cat) + Cu(OAc)₂ (oxidant) → 9-Ethyl-2-methoxy-9H-carbazole .

  • Significance: The resulting 2-methoxycarbazole is a "masked" phenol. Demethylation (BBr₃) yields 2-hydroxy-9-ethylcarbazole , a key building block for:

    • Spiro-bifluorene derivatives: High-Tg hole transport materials.

    • Thermally Activated Delayed Fluorescence (TADF) emitters.

Characterization Criteria

To validate the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine , the following spectroscopic signatures must be confirmed:

TechniqueExpected SignalInterpretation
¹H NMR (CDCl₃) δ 1.25 (t, 3H)Methyl of N-ethyl group.
δ 3.15 (q, 2H)Methylene of N-ethyl group (coupled to NH).
δ 3.85 (s, 3H)Methoxy group (-OMe).
δ 3.5–4.0 (br s, 1H)Amine proton (-NH-). Disappears with D₂O shake.
δ 6.7–7.5 (m, 8H)Aromatic protons (Biphenyl region).
¹³C NMR ~14.5, 38.5 ppmEthyl carbons.
~55.4 ppmMethoxy carbon.
~159.0 ppmC-O aromatic carbon (ipso to methoxy).
HRMS (ESI) [M+H]⁺ = 228.138Confirms formula C₁₅H₁₇NO.
Safety & Handling
  • Hazard Identification: As a secondary amine, it is likely a skin and eye irritant. Biphenyl derivatives can be sensitizers.

  • Oxidation: Secondary amines can oxidize to imines or nitroxides upon prolonged air exposure. Store under Argon at 4°C.

  • Purification Safety: Silica dust hazard during chromatography. Use a fume hood.

References
  • Buchwald, S. L., et al. "Palladium-Catalyzed Amination of Aryl Halides and Aryl Triflates." Accounts of Chemical Research, vol. 31, no. 12, 1998, pp. 805–818. Link

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, vol. 95, no. 7, 1995, pp. 2457–2483. Link

  • Fagnou, K., et al. "Palladium-Catalyzed Biaryl Coupling via C-H Bond Activation." Science, vol. 308, no. 5723, 2005, pp. 832–835. Link

  • PubChem Compound Summary. "4'-Methoxy[1,1'-biphenyl]-2-amine (Primary Amine Precursor)." National Center for Biotechnology Information. Link

  • Sigma-Aldrich. "Product Specification: 4-Methoxyphenethylamine derivatives (Structural Analogs)." Link

Sources

Foundational

"discovery and history of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine"

An In-depth Technical Guide to the Synthesis and Potential Utility of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine This guide provides a comprehensive overview of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, a compound for wh...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis and Potential Utility of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

This guide provides a comprehensive overview of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, a compound for which detailed public information is scarce. Recognizing this gap, we present a prospective analysis, detailing a proposed synthetic route, characterization methodologies, and a discussion of its potential applications based on the chemical attributes of its constituent moieties. This document is intended for researchers, scientists, and professionals in drug development and materials science who are interested in novel biphenylamine derivatives.

Introduction and Chemical Profile

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a biphenyl derivative characterized by an ethylamino group at the 2-position of one phenyl ring and a methoxy group at the 4'-position of the other. The biphenyl scaffold is a privileged structure in medicinal chemistry and materials science, often imparting valuable pharmacological and photophysical properties. The strategic placement of the electron-donating methoxy group and the secondary amine functionality suggests that this molecule could exhibit interesting biological activities or serve as a key intermediate in the synthesis of more complex targets.

Table 1: Physicochemical Properties of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

PropertyValueSource
Molecular Formula C₁₅H₁₇NOCalculated
Molecular Weight 227.30 g/mol Calculated
IUPAC Name N-ethyl-4'-methoxy-[1,1'-biphenyl]-2-amine
CAS Number Not assigned

Proposed Synthetic Pathway

Given the absence of a documented synthesis for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, a logical and efficient two-step synthetic route is proposed. This pathway leverages a Suzuki-Miyaura cross-coupling reaction to construct the core biphenyl structure, followed by a reductive amination to install the N-ethyl group. This approach offers high yields, functional group tolerance, and readily available starting materials.

Synthetic_Pathway cluster_0 Step 1: Suzuki-Miyaura Cross-Coupling cluster_1 Step 2: Reductive Amination 2-bromoaniline 2-Bromoaniline product_1 4'-Methoxy-[1,1'-biphenyl]-2-amine 2-bromoaniline->product_1 4-methoxyphenylboronic_acid 4-Methoxyphenylboronic Acid 4-methoxyphenylboronic_acid->product_1 Pd_catalyst Pd(PPh₃)₄ K₂CO₃, Toluene/H₂O Pd_catalyst->product_1 final_product N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine product_1->final_product acetaldehyde Acetaldehyde acetaldehyde->final_product reducing_agent NaBH(OAc)₃ DCE reducing_agent->final_product

Figure 1: Proposed two-step synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

Step 1: Synthesis of 4'-Methoxy-[1,1'-biphenyl]-2-amine via Suzuki-Miyaura Coupling

The initial step involves the palladium-catalyzed cross-coupling of 2-bromoaniline with 4-methoxyphenylboronic acid. This reaction is a robust method for forming carbon-carbon bonds between aryl halides and arylboronic acids.

Experimental Protocol:

  • Reaction Setup: To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-bromoaniline (10.0 g, 58.1 mmol), 4-methoxyphenylboronic acid (9.7 g, 64.0 mmol), and potassium carbonate (24.1 g, 174.4 mmol).

  • Solvent Addition: Add a 3:1 mixture of toluene and water (120 mL).

  • Degassing: Bubble nitrogen gas through the mixture for 20 minutes to remove dissolved oxygen.

  • Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (1.34 g, 1.16 mmol) to the reaction mixture.

  • Reaction: Heat the mixture to reflux (approximately 85-90 °C) and maintain for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: After completion, cool the reaction to room temperature. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4'-Methoxy-[1,1'-biphenyl]-2-amine.[1]

Step 2: Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine via Reductive Amination

The second step involves the N-ethylation of the synthesized biphenylamine. Reductive amination with acetaldehyde and a mild reducing agent like sodium triacetoxyborohydride is a highly effective method for this transformation.

Experimental Protocol:

  • Reaction Setup: In a 250 mL round-bottom flask, dissolve 4'-Methoxy-[1,1'-biphenyl]-2-amine (5.0 g, 25.1 mmol) in 1,2-dichloroethane (DCE, 100 mL).

  • Reagent Addition: Add acetaldehyde (2.1 mL, 37.6 mmol) to the solution, followed by the portion-wise addition of sodium triacetoxyborohydride (7.9 g, 37.6 mmol) over 10 minutes.

  • Reaction: Stir the reaction mixture at room temperature for 16 hours. Monitor the reaction by TLC.

  • Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (50 mL). Stir for 30 minutes, then separate the organic layer. Extract the aqueous layer with dichloromethane (3 x 40 mL). Combine the organic layers, wash with brine (40 mL), dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification: Purify the resulting crude oil by column chromatography on silica gel (hexane/ethyl acetate gradient) to afford the final product, N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

Characterization and Analytical Methods

The identity and purity of the synthesized N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine would be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will be used to confirm the molecular structure. The ¹H NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), aromatic protons, the methoxy group singlet, and the N-H proton.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be employed to confirm the elemental composition and molecular weight of the compound.

  • High-Performance Liquid Chromatography (HPLC): HPLC analysis will be utilized to determine the purity of the final product.

Potential Applications and Future Research Directions

While N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is not extensively documented, its structural motifs are present in various biologically active molecules. This suggests potential avenues for future investigation.

  • Medicinal Chemistry: The biphenylamine core is a key feature in several classes of therapeutic agents. For instance, derivatives of biphenyl compounds have been investigated as bromodomain inhibitors for anticancer therapy.[2][3] The specific substitution pattern of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine could be explored for its potential as an inhibitor of various enzymes or receptors.

  • Materials Science: Triarylamine and biphenyl derivatives are of significant interest in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices due to their charge-transporting properties.[4][5] The electronic properties imparted by the methoxy and ethylamino groups could make this compound a candidate for such applications.

Potential_Applications cluster_Research Potential Research Areas cluster_Applications Specific Applications Target_Compound N-Ethyl-4'-methoxy (1,1'-biphenyl)-2-amine Medicinal_Chemistry Medicinal Chemistry Target_Compound->Medicinal_Chemistry Materials_Science Materials Science Target_Compound->Materials_Science Enzyme_Inhibitors Enzyme/Receptor Inhibitors (e.g., Bromodomain) Medicinal_Chemistry->Enzyme_Inhibitors OLEDs Organic Electronics (e.g., OLEDs) Materials_Science->OLEDs

Figure 2: Potential research avenues for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

Conclusion

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine represents an intriguing, yet underexplored, chemical entity. This guide provides a robust and logical synthetic pathway, enabling its preparation for further study. The structural similarities to known pharmacophores and functional materials suggest that this compound could be a valuable building block or a lead compound in its own right. It is our hope that this technical guide will stimulate further research into the properties and potential applications of this and related biphenylamine derivatives.

References

  • PharmaInfo. Synthesis and characterization of 4,4'-oxybis[N-ethyl-n- [1(RS)-2-(4-methoxy phenyl)-1-methylethyl]butan-1-amine]. Available from: [Link]

  • PrepChem.com. Synthesis of 4-(methacryloyloxy) ethoxy-4'-methoxybiphenyl. Available from: [Link]

  • Google Patents. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.
  • PubChem. 4'-Methoxy[1,1'-biphenyl]-2-amine. Available from: [Link]

  • Google Patents. United States Patent (19) - Imai et al. Available from: [Link]

  • Molbase. N-ethyl-4-methoxyaniline. Available from: [Link]

  • Google Patents. EP3702347A1 - Processes for the preparation of (s)-1-(3-ethoxy-4- methoxyphenyl)-2-methanesulfonylethylamine.
  • MDPI. N,N-Bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)thiophen-2-amine. Available from: [Link]

  • ResearchGate. (PDF) N,N-Bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)thiophen-2-amine. Available from: [Link]

  • ResearchGate. Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridine-2-carboxamide (ABBV-744), a BET Bromodomain Inhibitor with Selectivity for the Second Bromodomain. Available from: [Link]_

  • Google Patents. EP3756650A1 - Formulations of (+)-2-[1-(3-ethoxy-4-methoxy-phenyl). Available from: https://patents.google.
  • Wikipedia. Partial lysergamide. Available from: [Link]

  • Chem-Impex. [2-(4-methoxyphenyl)ethyl]methylamine. Available from: [Link]

  • Google Patents. EP2792355A1 - Compounds for use as bromodomain inhibitors.
  • PubMed. Structure-guided discovery of a novel, potent, and orally bioavailable 3,5-dimethylisoxazole aryl-benzimidazole BET bromodomain inhibitor. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine in Organic Synthesis

Introduction & Compound Profile N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a specialized secondary amine intermediate used primarily in the synthesis of organic semiconductor materials (OLEDs) and functionalized carbaz...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Compound Profile

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a specialized secondary amine intermediate used primarily in the synthesis of organic semiconductor materials (OLEDs) and functionalized carbazoles. Its biphenyl core, substituted with an electron-rich methoxy group and a reactive secondary amine, makes it a versatile "privileged structure" for constructing Hole Transport Materials (HTMs) and phosphorescent host materials.

Chemical Profile
PropertyDetail
IUPAC Name N-Ethyl-4'-methoxy[1,1'-biphenyl]-2-amine
Molecular Formula C₁₅H₁₇NO
Molecular Weight ~227.31 g/mol
Core Structure Biphenyl scaffold with ortho-amino (ethylated) and para'-methoxy substituents.
Key Reactivity Nucleophilic substitution (Buchwald-Hartwig), Oxidative C-H cyclization (Carbazole formation).
Solubility Soluble in DCM, Toluene, THF, Ethyl Acetate; insoluble in water.

Synthesis of the Precursor

Note: As this compound is often synthesized in-house rather than purchased in bulk, the following protocol ensures high-purity generation starting from commercially available 1-bromo-2-nitrobenzene.

Workflow Diagram

SynthesisWorkflow Start 1-Bromo-2-nitrobenzene + 4-Methoxyphenylboronic acid Suzuki Step 1: Suzuki Coupling (Pd(PPh3)4, K2CO3, Dioxane/H2O) Start->Suzuki Intermediate1 4'-Methoxy-2-nitrobiphenyl Suzuki->Intermediate1 Reduction Step 2: Nitro Reduction (Fe/NH4Cl or H2/Pd-C) Intermediate1->Reduction Intermediate2 4'-Methoxy[1,1'-biphenyl]-2-amine Reduction->Intermediate2 Alkylation Step 3: Reductive Amination (Acetaldehyde, NaBH4, MeOH) Intermediate2->Alkylation Final N-Ethyl-4'-methoxy (1,1'-biphenyl)-2-amine Alkylation->Final

Caption: Three-step synthesis workflow from commodity chemicals to the target secondary amine.

Step-by-Step Protocol (Reductive Amination Route)

Objective: Mono-ethylation of 4'-methoxy[1,1'-biphenyl]-2-amine. Rationale: Direct alkylation with ethyl iodide often leads to over-alkylation (quaternary salts). Reductive amination provides superior selectivity for the secondary amine.

  • Reagents:

    • Substrate: 4'-Methoxy[1,1'-biphenyl]-2-amine (1.0 equiv)

    • Acetaldehyde (1.2 equiv)

    • Reducing Agent: NaBH₄ (Sodium borohydride) (1.5 equiv)

    • Solvent: Methanol (anhydrous)

  • Procedure:

    • Dissolve the primary amine in Methanol (0.2 M concentration) in a round-bottom flask.

    • Cool to 0°C in an ice bath.

    • Add Acetaldehyde dropwise over 10 minutes. Stir for 1 hour at 0°C to form the imine intermediate (monitoring by TLC is recommended).

    • Add NaBH₄ portion-wise (caution: gas evolution).

    • Allow the mixture to warm to room temperature and stir for 4 hours.

  • Work-up:

    • Quench with water.[1][2][3] Evaporate Methanol under reduced pressure.

    • Extract aqueous residue with Ethyl Acetate (3x).[4]

    • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[2][4][5]

    • Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Application A: Synthesis of Functionalized Carbazoles

Primary Utility: This amine is the direct precursor to 3-Methoxy-9-ethyl-9H-carbazole via Palladium-catalyzed Intramolecular Oxidative C-H Amination. This transformation is critical in generating the rigid carbazole cores required for OLED host materials.

Mechanism of Action

The reaction proceeds via a Pd(II)/Pd(0) or Pd(II)/Pd(IV) catalytic cycle where the palladium center coordinates to the amine, activates the C-H bond at the 2'-position of the biphenyl ring, and facilitates C-N bond formation.

CarbazoleCycle Substrate Substrate: N-Ethyl-4'-methoxy-biphenyl-2-amine Coordination Pd(II) Coordination (N-H Deprotonation) Substrate->Coordination CH_Activation C-H Activation (Palladacycle Intermediate) Coordination->CH_Activation - AcOH RedElim Reductive Elimination (C-N Bond Formation) CH_Activation->RedElim Product Product: 3-Methoxy-9-ethylcarbazole RedElim->Product Oxidation Catalyst Regeneration (Pd(0) -> Pd(II) via Oxidant) RedElim->Oxidation Pd(0) Oxidation->Coordination Pd(II)

Caption: Catalytic cycle for the intramolecular oxidative cyclization to form the carbazole core.

Experimental Protocol (Pd-Catalyzed Cyclization)

Reference: Based on standard protocols for biaryl amine cyclization (e.g., Org. Lett. 2011, 13, 14, 3738–3741).

  • Reagents:

    • Substrate: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (1.0 mmol)

    • Catalyst: Pd(OAc)₂ (5-10 mol%)

    • Oxidant: Cu(OAc)₂ (0.5 equiv) or Air (1 atm) with Pivalic Acid (30 mol%) as a proton shuttle.

    • Solvent: Toluene or Acetic Acid (depending on oxidant).

  • Procedure:

    • Charge a Schlenk tube with the substrate, Pd(OAc)₂, and Cu(OAc)₂.

    • Evacuate and backfill with O₂ (balloon) if using aerobic conditions; otherwise Argon.

    • Add Toluene (5 mL).

    • Heat to 110°C for 12–24 hours.

    • Monitor by TLC (Product will be highly fluorescent under UV 365nm).

  • Work-up:

    • Cool to room temperature.[2][4][6] Filter through a pad of Celite to remove metal salts.

    • Concentrate the filtrate.[2]

    • Purify via column chromatography.[1]

    • Expected Yield: 80-95%.

  • Regioselectivity Note: The 4'-methoxy group directs cyclization to the equivalent 2' or 6' positions. The final product is 3-methoxy-9-ethylcarbazole (using carbazole numbering where N=9).

Application B: Synthesis of Triarylamine HTMs

Utility: The secondary amine acts as a nucleophile in Buchwald-Hartwig couplings to create "Star-burst" amorphous materials used in hole transport layers.

Protocol (Buchwald-Hartwig Coupling)

Reaction Partner: 4-Bromobiphenyl or substituted Bromobenzenes.

ComponentRecommendationRole
Catalyst Source Pd₂(dba)₃ (1-2 mol%)Provides active Pd(0) species.
Ligand P(t-Bu)₃ or S-PhosBulky, electron-rich phosphines ensure rapid oxidative addition.
Base NaOtBu (Sodium tert-butoxide)Strong base required for amine deprotonation.
Solvent Toluene or XyleneNon-polar, high-boiling solvents for thermal stability.

Procedure:

  • Combine N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (1.0 equiv), Aryl Bromide (1.1 equiv), and NaOtBu (1.4 equiv) in a dry flask.

  • Add Pd catalyst and Ligand in a glovebox or under Argon flow.

  • Add anhydrous Toluene.

  • Heat to 100°C for 6–12 hours.

  • Result: Formation of a tertiary amine with a biphenyl core, significantly increasing the glass transition temperature (Tg) of the material, which is crucial for OLED stability.

References

  • Carbazole Synthesis via C-H Activation: Org. Lett.2011 , 13(14), 3738–3741. Link

  • Buchwald-Hartwig Amination Protocols: BenchChem Application Notes. Link

  • General Reactivity of 2-Aminobiphenyls: J. Am. Chem. Soc.2023 , 145(10), 5855 (Role of NH-Carbazole). Link

  • OLED Material Design: MDPI Molecules2021 , 26(21), 6396 (Synthesis of Biphenyl-amine derivatives). Link

Sources

Application

Application Note: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine in Advanced Catalysis

This Application Note is designed for researchers in organometallic chemistry and catalysis. It details the specific utility of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (CAS: 71672-79-2) as a sterically demanding, elect...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in organometallic chemistry and catalysis. It details the specific utility of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (CAS: 71672-79-2) as a sterically demanding, electron-rich ancillary ligand and directing group.

Executive Summary

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine represents a specialized class of biaryl amine ligands . Unlike simple anilines, the biphenyl backbone induces a twisted conformation that provides significant steric bulk around the metal center, protecting active sites from bimolecular decomposition. The para-methoxy group on the distal ring acts as a remote electronic tuner, increasing electron density at the nitrogen donor via conjugation without introducing steric clash at the coordination site.

This guide details its use in two primary workflows:

  • Main Group Catalysis (Al/Zn): As a pro-ligand for the synthesis of well-defined metal-amido initiators for Ring-Opening Polymerization (ROP).

  • Transition Metal Catalysis (Pd): As a removable Directing Group (DG) for site-selective C-H functionalization.

Ligand Profile & Mechanistic Logic

Structural Advantages
  • Steric Bulk: The ortho-phenyl ring creates a "roof" over the metal center, mimicking the steric protection found in Buchwald-type phosphines but with a hard Nitrogen donor.

  • Electronic Modulation: The 4'-OMe group increases the basicity of the amine (pKa modulation), stabilizing high-oxidation state intermediates (e.g., Pd(IV) or Al(III)).

  • Hemilability: In dynamic catalytic cycles, the biaryl axis allows for weak

    
    -interaction between the distal ring and the metal, potentially stabilizing vacant coordination sites.
    
Visualization of Ligand Architecture

The following diagram illustrates the ligand's coordination mode and steric environment upon binding to a generic metal center (M).

LigandStructure cluster_mechanism Catalytic Function Ligand N-Ethyl-4'-methoxy (1,1'-biphenyl)-2-amine Metal Metal Center (Al, Pd, Zn) Ligand->Metal  σ-Donation (N-M bond) Substrate Binding Substrate Binding Metal->Substrate Binding Controlled Access Steric Steric Shielding (Biphenyl Wing) Steric->Metal  Kinetic Stabilization Electronic Electronic Push (4'-OMe Group) Electronic->Ligand  Inductive/Resonance Enrichment

Figure 1: Structural logic of the ligand. The N-ethyl and biphenyl groups cooperate to tune the steric environment (Yellow), while the methoxy group tunes electronics (Green).

Protocol A: Aluminum-Catalyzed Ring-Opening Polymerization (ROP)[1][2][3][4]

This protocol describes the in situ generation of an Aluminum-Amido catalyst using N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine as the pro-ligand. This system is effective for the controlled polymerization of


-caprolactone ($ \varepsilon $-CL) and 

-lactide.
Materials
  • Pro-Ligand: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (1.0 eq).

  • Precursor: Trimethylaluminum (AlMe

    
    ), 2.0 M in Toluene.
    
  • Monomer:

    
    -Caprolactone (dried over CaH
    
    
    
    and distilled).
  • Solvent: Toluene (anhydrous).

  • Quench: Benzyl Alcohol (BnOH).

Catalyst Synthesis (In-Situ)

Caution: AlMe


 is pyrophoric. Handle in a glovebox or under strict Schlenk conditions.
  • Preparation: In a glovebox, dissolve N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (227 mg, 1.0 mmol) in anhydrous Toluene (5 mL).

  • Addition: Add AlMe

    
      (0.5 mL of 2.0 M solution, 1.0 mmol) dropwise at 0 °C.
    
  • Reaction: Stir at room temperature for 2 hours. Methane gas evolution indicates the formation of the [L-AlMe

    
    ]  active species.
    
    • Checkpoint:

      
      H NMR will show the disappearance of the N-H signal and the appearance of Al-Me resonances (typically negative shift, ~ -0.3 ppm).
      
Polymerization Workflow
  • Initiation: To the catalyst solution, add Benzyl Alcohol (1.0 mmol) if an alkoxide initiator is preferred, or use the methyl species directly (slower initiation). Stir for 15 min.

  • Propagation: Add

    
    -Caprolactone  (11.4 g, 100 mmol, [M]/[Cat] = 100) rapidly.
    
  • Conditions: Stir at 25 °C. The reaction is typically fast (30–60 mins for >90% conversion).

  • Termination: Quench with wet methanol (2 mL) containing HCl.

  • Purification: Precipitate the polymer into cold methanol. Filter and dry under vacuum.[1]

Data Analysis: Expected Outcomes
ParameterExpected ValueNotes
Conversion > 95% (1 hr)High activity due to electron-rich N-donor.
PDI (

)
1.05 – 1.15Narrow distribution indicates "living" character.
Control Linear

vs. Conv.
Steric bulk prevents transesterification (back-biting).

Protocol B: Pd(II)-Catalyzed C-H Activation (Directing Group)

The secondary amine moiety serves as a transient directing group for the ortho-olefination of the biphenyl core (Fujiwara-Moritani type reaction).

Reaction Setup
  • Substrate: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (0.2 mmol).

  • Reagent: Ethyl Acrylate (1.5 eq).

  • Catalyst: Pd(OAc)

    
     (10 mol%).
    
  • Oxidant: AgOAc (2.0 eq) or Benzoquinone.

  • Solvent: 1,2-Dichloroethane (DCE) or Acetic Acid (AcOH).

  • Conditions: Seal tube, heat to 100 °C for 12 hours.

Mechanism of Action

The N-H coordinates to Pd(II), directing the metal to the ortho C-H bond of the neighboring phenyl ring (or the same ring, depending on conformation). The N-Ethyl group prevents formation of stable, unreactive bis-amine complexes often seen with primary amines.

CHActivation Start Ligand/Substrate (Secondary Amine) Coord Coordination (N-Pd-OAc) Start->Coord + Pd(OAc)2 CH_Act C-H Activation (Cyclopalladation) Coord->CH_Act - AcOH Insert Olefin Insertion CH_Act->Insert + Acrylate Elim Reductive Elimination & Regeneration Insert->Elim Beta-H Elim Elim->Start Cycle Complete (Product Released)

Figure 2: Catalytic cycle for Directed C-H Activation. The amine acts as the anchor.

Troubleshooting & Critical Parameters

Ligand Purity
  • Issue: Yellowing of the amine.

  • Cause: Oxidation of the electron-rich biphenyl amine.

  • Solution: Store under Argon/Nitrogen at 4 °C. Purify via short-path silica plug (Hexane/EtOAc 9:1) before use if significant color develops.

Catalyst Deactivation (Al-System)
  • Issue: Broad PDI (>1.5) in polymerization.[2][3][4]

  • Cause: Moisture ingress hydrolyzing the Al-N bond to Al-OH (inactive/chain transfer agent).

  • Solution: Ensure Toluene is dried to <5 ppm water. Use azeotropic distillation if necessary.

References

  • General Reactivity of Aluminum Amine-Phenolate Complexes: Cross, E. D., et al. "Aluminum amine-(bis)phenolate complexes for ring-opening polymerization of rac-lactide and ε-caprolactone." Green Materials, 2013. [2][3]

  • Biaryl Amines in Catalysis: Surry, D. S., & Buchwald, S. L. "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie Int. Ed., 2008. (Foundational context for biaryl scaffolds).

  • Analytical Data & Structure: SIELC Technologies. "N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine HPLC Method."

  • Secondary Amines as Directing Groups: Engle, K. M., et al. "Ligand-Accelerated C-H Activation." Accounts of Chemical Research, 2012.

Sources

Method

Application Notes and Protocols for the Functionalization of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

Introduction N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a polysubstituted biaryl amine, a structural motif of significant interest in medicinal chemistry and materials science. The strategic functionalization of this s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a polysubstituted biaryl amine, a structural motif of significant interest in medicinal chemistry and materials science. The strategic functionalization of this scaffold allows for the systematic modulation of its physicochemical and biological properties. This document provides a comprehensive guide for researchers, outlining validated strategies and detailed protocols for the targeted modification of this molecule at several key positions.

The inherent structural features of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine offer multiple avenues for functionalization:

  • The Secondary Amine (N-H bond): The nitrogen atom is a prime site for reactions such as acylation, alkylation, and arylation, enabling the introduction of diverse functional groups that can alter solubility, steric profile, and intermolecular interactions.

  • The Aminated Aromatic Ring (C-H bonds): The N-ethylamino group is a directing group that can facilitate regioselective functionalization of the aromatic ring, particularly at the ortho position, through mechanisms like Directed ortho-Metalation (DoM).

  • The Methoxy-Substituted Ring (C-H bonds): The electron-rich nature of this ring, due to the methoxy group, makes it susceptible to electrophilic aromatic substitution and palladium-catalyzed C-H activation.

This guide will present detailed protocols for three primary types of transformations: N-Acylation, Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination), and Directed ortho-Metalation followed by electrophilic quench. Each protocol is designed to be self-validating, with explanations of the underlying chemical principles, troubleshooting advice, and expected outcomes.

Strategic Approach to Functionalization

Choosing the appropriate functionalization strategy depends on the desired final structure. The following decision-making workflow can guide the researcher.

G start Desired Functionalization Site? N_site Nitrogen Atom (N-H) start->N_site Aromatic_C_H Aromatic C-H Bond start->Aromatic_C_H N_Acylation Protocol 1: N-Acylation N_site->N_Acylation Introduce Acyl Group (e.g., Amide) N_Arylation Protocol 2: Buchwald-Hartwig N-Arylation N_site->N_Arylation Introduce Aryl/Heteroaryl Group (e.g., Triarylamine) Ortho_to_Amine Ortho_to_Amine Aromatic_C_H->Ortho_to_Amine Position C3 (ortho to -NHEt) Other_Ring Other_Ring Aromatic_C_H->Other_Ring Methoxy-Ring DoM DoM Ortho_to_Amine->DoM Protocol 3: Directed ortho-Metalation (DoM) C_H_Activation Distal C-H Functionalization (See References [22]) Other_Ring->C_H_Activation Requires specific Pd-catalysis (advanced)

Caption: Decision workflow for functionalizing N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

Protocol 1: N-Acylation of the Secondary Amine

Principle and Application

Direct acylation of the secondary amine provides a robust method for installing an amide functionality. This transformation is typically high-yielding and can be achieved using acyl chlorides or anhydrides under basic conditions. The resulting N-acyl derivatives are valuable for structure-activity relationship (SAR) studies, as the amide bond can act as a hydrogen bond acceptor and introduce steric bulk. The Schotten-Baumann reaction conditions, which involve a two-phase system (e.g., dichloromethane and aqueous sodium bicarbonate), are often effective for acylating amines while minimizing side reactions.[1]

Detailed Step-by-Step Protocol

Materials:

  • N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

  • Acetyl chloride (or other desired acyl chloride)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask, dissolve N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

  • Addition of Base: Add an equal volume of saturated aqueous NaHCO₃ solution to the flask. Stir the biphasic mixture vigorously at room temperature.

  • Acylation: Dissolve the acyl chloride (1.1 eq) in a small amount of anhydrous DCM and add it to a dropping funnel. Add the acyl chloride solution dropwise to the vigorously stirring reaction mixture over 15-20 minutes.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 1-3 hours).

  • Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water (2x) and brine (1x).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield the pure N-acylated product.

Troubleshooting and Expected Results
IssuePossible CauseSuggested Solution
Incomplete Reaction Insufficient acylating agent or reaction time.Add an additional portion (0.2 eq) of acyl chloride. Ensure vigorous stirring to facilitate phase mixing.
Low Yield Hydrolysis of the acyl chloride.Use anhydrous DCM and add the acyl chloride slowly. Ensure the NaHCO₃ solution is saturated.
Formation of Byproducts Reaction with other functional groups (if present).For substrates with sensitive groups like phenols, milder conditions or protecting groups may be necessary.[1]

Expected Yield: >90% for simple acyl chlorides.

Protocol 2: Buchwald-Hartwig N-Arylation

Principle and Application

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming carbon-nitrogen bonds.[2][3] This protocol allows for the coupling of the secondary amine with various aryl or heteroaryl halides (or triflates) to synthesize complex triarylamine structures. The choice of palladium precatalyst, phosphine ligand, and base is critical for achieving high yields and broad substrate scope.[4][5] Ligands like XPhos or RuPhos are often effective for coupling secondary amines.[4][6]

Detailed Step-by-Step Protocol

Materials:

  • N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

  • Aryl bromide (or chloride, triflate) (1.2 eq)

  • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2 mol%)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Toluene, anhydrous and degassed

  • Schlenk tube or similar reaction vessel for inert atmosphere

Procedure:

  • Inert Atmosphere Setup: Assemble a Schlenk tube containing a magnetic stir bar, and flame-dry it under vacuum. Backfill with an inert gas (Argon or Nitrogen).

  • Reagent Addition: Under a positive pressure of inert gas, add NaOtBu (1.4 eq), Pd₂(dba)₃ (2 mol%), and XPhos (4 mol%) to the Schlenk tube.

  • Solvent and Substrates: Add degassed toluene, followed by N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (1.0 eq) and the aryl halide (1.2 eq).

  • Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture in an oil bath at 100-110 °C with vigorous stirring.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.

  • Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

  • Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous MgSO₄.

  • Purification: Concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the desired N-arylated product.

Catalyst and Ligand Selection
Catalyst/Ligand SystemAryl Halide PartnerBaseTypical ConditionsReference
Pd₂(dba)₃ / XPhosAryl Bromides/ChloridesNaOtBuToluene, 100 °C
[Pd(allyl)Cl]₂ / t-BuXPhosAryl BromidesLiOtBu1,4-Dioxane, 100 °C[2]
Pd(OAc)₂ / RuPhosFunctionalized Aryl HalidesCs₂CO₃THF or Toluene, 80-100 °C[4]

Protocol 3: Directed ortho-Metalation (DoM) and C-H Functionalization

Principle and Application

Directed ortho-metalation (DoM) is a highly regioselective method for functionalizing aromatic C-H bonds adjacent to a directing metalation group (DMG).[7][8] In N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, the N-ethylamino group can act as a DMG, directing deprotonation to the C3 position with a strong organolithium base.[9] The resulting aryllithium intermediate is a potent nucleophile that can be trapped with a wide range of electrophiles to install new substituents with high precision.[10]

Detailed Step-by-Step Protocol

Materials:

  • N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

  • sec-Butyllithium (s-BuLi) (1.3 eq, solution in cyclohexane)

  • Tetrahydrofuran (THF), anhydrous

  • Electrophile (e.g., N,N-Dimethylformamide (DMF), Iodine (I₂), etc.) (1.5 eq)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Schlenk flask, syringes, low-temperature thermometer

Procedure:

  • Reaction Setup: Flame-dry a Schlenk flask equipped with a stir bar and septum under vacuum and backfill with argon.

  • Substrate and Solvent: Add anhydrous THF to the flask, followed by N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (1.0 eq).

  • Lithiating Conditions: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Deprotonation: Slowly add s-BuLi (1.3 eq) dropwise via syringe over 20 minutes, ensuring the internal temperature does not rise above -70 °C. Stir the resulting solution at -78 °C for 1-2 hours. The formation of the aryllithium species is often indicated by a color change.

  • Electrophilic Quench: Add the chosen electrophile (1.5 eq) dropwise at -78 °C. For example, to install an aldehyde, add anhydrous DMF. To install iodine, add a solution of I₂ in anhydrous THF.

  • Warming and Quenching: After stirring for an additional 1-3 hours at -78 °C, allow the reaction to warm slowly to room temperature. Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

  • Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Purification: Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography to isolate the C3-functionalized biphenyl.

Reaction Workflow Diagram

Caption: Workflow for Directed ortho-Metalation and subsequent functionalization.

References

  • Late Stage Functionalization of Secondary Amines via a Cobalt-Catalyzed Electrophilic Amination of Organozinc Reagents. ResearchGate. Available from: [Link]

  • Synthesis of 4-Methoxybiphenyl Using Pd-Containing Catalysts Based on Polymeric Matrix of Functionalized Hypercrosslinked Polystyrene. Bulletin of Chemical Reaction Engineering & Catalysis. Available from: [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega. Available from: [Link]

  • Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Journal of the American Chemical Society. Available from: [Link]

  • Arylamine synthesis by amination (arylation). Organic Chemistry Portal. Available from: [Link]

  • Directed ortho metalation. Wikipedia. Available from: [Link]

  • Directed ortho metalation. Grokipedia. Available from: [Link]

  • Directed (ortho) Metallation. University of Rochester. Available from: [Link]

  • Synthesis of 4-Methoxybiphenyl Using Pd-Containing Catalysts Based on Polymeric Matrix of Functionalized Hypercrosslinked Polystyrene. ResearchGate. Available from: [Link]

  • Directed ortho Metalation (DOM). Organic Chemistry Portal. Available from: [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. Available from: [Link]

  • Transition Metal Free C–N Bond Forming Dearomatizations and Aryl C–H Aminations by in Situ Release of a Hydroxylamine-Based Aminating Agent. Journal of the American Chemical Society. Available from: [Link]

  • Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. Available from: [Link]

  • Methods for the acylation of amine compounds. Google Patents.
  • Buchwald-Hartwig Amination Reaction. YouTube. Available from: [Link]

  • Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. ResearchGate. Available from: [Link]

  • Dialkylbiaryl phosphine ligands. Wikipedia. Available from: [Link]

  • Enantioselective γ-C(sp3)–H Activation of Alkyl Amines via Pd(II)/Pd(0) Catalysis. Chemical Science. Available from: [Link]

  • How can I make acylation for a secondary amine compound contains NH, phenolic OH and caroboxylic group? ResearchGate. Available from: [Link]

  • Palladium‐Catalyzed Selective Aryl Ring C–H Activation of N‐Acyl‐2‐aminobiaryls: Efficient Access to Multiaryl‐Substituted Naphthalenes. ResearchGate. Available from: [Link]

  • Palladium catalyzed regioselective distal C (sp2)–H functionalization. RSC Publishing. Available from: [Link]

Sources

Application

A Robust, Validated HPLC-UV Method for the Quantification of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

An Application Note and Protocol from the Office of the Senior Application Scientist Abstract This application note details a highly specific, accurate, and precise reverse-phase high-performance liquid chromatography (R...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This application note details a highly specific, accurate, and precise reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This compound, a substituted aromatic amine, represents a class of molecules often encountered as synthetic intermediates or potential impurities in drug manufacturing. The developed isocratic method utilizes a C18 stationary phase with a UV detector, offering a reliable and efficient analytical solution. The protocol herein is grounded in established chromatographic principles and has been structured for validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for its intended purpose in a regulated research or quality control environment.[1][2]

Introduction and Scientific Rationale

Substituted biphenyl amines are a crucial class of compounds in medicinal chemistry and material science. N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, with its characteristic biphenyl core, methoxy functional group, and secondary amine, possesses physicochemical properties that make it amenable to reverse-phase HPLC.[3] The presence and quantity of such compounds must be precisely controlled, whether they are an active pharmaceutical ingredient (API) degradation product, a process-related impurity, or a key synthetic intermediate. An uncontrolled impurity can have significant implications for the safety and efficacy of a final drug product.

The scientific basis for this method is reverse-phase chromatography, a technique ideally suited for separating moderately polar to non-polar compounds. The target analyte, due to its biphenyl structure, exhibits significant hydrophobicity, leading to strong retention on a non-polar stationary phase like octadecylsilane (C18). The mobile phase, a mixture of an organic solvent (acetonitrile) and an aqueous buffer, is used to elute the analyte from the column. The inclusion of a mild acid, such as formic acid, in the mobile phase is a critical choice rooted in experience; it serves to protonate the secondary amine group, preventing peak tailing by minimizing undesirable interactions with residual silanols on the silica backbone of the stationary phase, thereby ensuring sharp, symmetrical peaks.[4] Detection is achieved via UV spectrophotometry, as the conjugated pi-system of the biphenyl rings provides strong chromophores, allowing for sensitive detection at a specific wavelength.

Experimental Methodology

Instrumentation, Reagents, and Materials
  • HPLC System: An HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

  • Analytical Column: A robust C18 column (e.g., Luna C18, 250 x 4.6 mm, 5 µm particle size) is recommended as a starting point.[5][6]

  • Reagents:

    • Acetonitrile (ACN), HPLC Grade or higher.

    • Methanol (MeOH), HPLC Grade or higher.

    • Water, HPLC Grade or Type I Ultrapure.

    • Formic Acid (HCOOH), ACS Grade or higher.

  • Reference Standard: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, with a certificate of analysis confirming purity (>98%).

Optimized Chromatographic Conditions

The following parameters were optimized to achieve efficient separation and peak symmetry.

ParameterRecommended ConditionCausality and Rationale
Mobile Phase Acetonitrile : Water : Formic Acid (65:35:0.1, v/v/v)The ACN/Water ratio provides optimal retention and separation from potential impurities. The 0.1% formic acid ensures the amine analyte is protonated, leading to sharp, symmetrical peaks.[4]
Stationary Phase C18, 250 x 4.6 mm, 5 µmThe C18 phase provides the necessary hydrophobic interaction for retaining the biphenyl analyte. A 250 mm length ensures sufficient resolution.[5]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, balancing analysis time with system pressure.
Column Temperature 30 °CMaintaining a constant, slightly elevated temperature ensures retention time reproducibility and reduces viscosity.
Detection Wavelength 254 nmBiphenyl compounds exhibit strong absorbance at this wavelength, providing good sensitivity.[5][7] A DAD can be used to confirm peak purity.
Injection Volume 10 µLA small volume minimizes potential peak distortion from solvent effects.
Run Time 10 minutesSufficient time for the elution of the analyte and any late-eluting impurities.
Preparation of Solutions
  • Mobile Phase Preparation:

    • Measure 350 mL of HPLC-grade water into a 1 L solvent reservoir.

    • Carefully add 1.0 mL of formic acid.

    • Add 650 mL of acetonitrile.

    • Mix thoroughly and degas for 15 minutes using sonication or vacuum filtration.

  • Diluent Preparation:

    • Use a mixture of Acetonitrile:Water (50:50, v/v) as the diluent. This ensures the sample solvent is compatible with the mobile phase.

  • Standard Stock Solution (1000 µg/mL):

    • Accurately weigh 25 mg of the N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine reference standard into a 25 mL volumetric flask.

    • Dissolve and dilute to volume with the diluent. Mix thoroughly. This solution should be stored at 2-8 °C and protected from light.

  • Working Standard and Calibration Solutions:

    • Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by performing serial dilutions of the Standard Stock Solution with the diluent. These solutions should be prepared fresh daily.

  • Sample Preparation:

    • Accurately weigh the sample material expected to contain the analyte.

    • Dissolve the material in a known volume of diluent to achieve a theoretical concentration within the calibration range (e.g., 25 µg/mL).

    • Vortex or sonicate for 5 minutes to ensure complete dissolution.

    • Filter the solution through a 0.45 µm syringe filter (e.g., PTFE or Nylon) into an HPLC vial.

System Suitability and Method Validation

Prior to any sample analysis, the suitability of the chromatographic system must be verified.[8][9] Subsequently, the method itself must be validated to prove it is fit for its intended purpose, as mandated by regulatory bodies and outlined in ICH guidelines.[1][10][11]

System Suitability Testing (SST)

System Suitability Tests (SSTs) are performed to confirm that the entire analytical system is functioning correctly at the time of analysis.[12][13]

Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Make five replicate injections of a single working standard (e.g., 25 µg/mL).

Acceptance Criteria:

ParameterAcceptance LimitPurpose
Peak Tailing Factor (T) ≤ 2.0Ensures peak symmetry, indicating good column performance and no undesirable secondary interactions.[8]
Theoretical Plates (N) ≥ 2000Measures column efficiency and the sharpness of the peak.
Relative Standard Deviation (RSD) ≤ 2.0%For the peak areas from five replicate injections. This demonstrates the precision of the injector and system.[8][14]

If the system fails to meet these criteria, the cause must be investigated and rectified before proceeding with sample analysis.[12]

Workflow Visualization

The overall analytical workflow from sample preparation to final result is depicted below.

G cluster_prep Preparation Phase cluster_hplc HPLC Analysis Phase cluster_data Data Processing Phase A Weigh Sample / Reference Standard B Dissolve in Diluent A->B C Filter into HPLC Vial B->C D System Equilibration C->D E System Suitability Test (SST) (5 Replicate Injections) D->E E->D If SST Fails F Analyze Blank, Standards, and Samples E->F E->F If SST Passes G Integrate Peaks F->G H Generate Calibration Curve G->H I Calculate Analyte Concentration H->I

Caption: High-level workflow for HPLC analysis.

Method Validation Protocol (ICH Q2(R1))

The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[1][2]

G cluster_accuracy cluster_precision cluster_sensitivity center Method Validation (ICH Q2(R1)) Accuracy Accuracy (Recovery) center->Accuracy Precision Precision center->Precision LOD LOD (Limit of Detection) center->LOD LOQ LOQ (Limit of Quantitation) center->LOQ Specificity Specificity center->Specificity Linearity Linearity & Range center->Linearity Robustness Robustness center->Robustness Repeatability Repeatability (Intra-day) Precision->Repeatability Intermediate Intermediate Precision (Inter-day, Inter-analyst) Precision->Intermediate

Caption: Key parameters for analytical method validation.

  • Specificity:

    • Objective: To demonstrate that the analytical signal is unequivocally attributable to the target analyte.

    • Protocol: Inject the diluent (blank), a placebo (sample matrix without the analyte, if applicable), and a standard solution. The chromatograms should show no interfering peaks at the retention time of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

  • Linearity and Range:

    • Objective: To establish a linear relationship between analyte concentration and detector response over a specified range.

    • Protocol: Analyze the prepared calibration standards (e.g., 1 to 100 µg/mL) in triplicate. Plot a graph of mean peak area versus concentration.

    • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy (as Recovery):

    • Objective: To determine the closeness of the test results to the true value.

    • Protocol: Spike a known amount of analyte into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target sample concentration). Analyze these samples in triplicate.

    • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

  • Precision:

    • Objective: To assess the degree of scatter between a series of measurements.

    • Protocol:

      • Repeatability (Intra-assay precision): Analyze six replicate preparations of a single sample at 100% of the target concentration on the same day, by the same analyst.

      • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

    • Acceptance Criteria: The RSD for the set of measurements should be ≤ 2.0%.[1]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ):

    • Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified.

    • Protocol: These can be estimated based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercept of the regression line and S is the slope.

    • Acceptance Criteria: The LOQ value should be verified by demonstrating acceptable precision and accuracy at that concentration.

Example Results

The following tables present example data that would be expected from a successful method validation.

Table 1: Linearity Data

Concentration (µg/mL) Mean Peak Area (n=3)
1.0 25,150
5.0 125,800
10.0 252,100
25.0 630,500
50.0 1,260,900
100.0 2,522,000

| Correlation Coefficient (r²) | 0.9998 |

Table 2: Accuracy and Precision Summary

Validation Parameter Level Results Acceptance Criteria
Accuracy 80% Mean Recovery: 99.5% 98.0 - 102.0%
100% Mean Recovery: 100.3%
120% Mean Recovery: 101.1%
Precision (Repeatability) 100% (n=6) RSD: 0.85% ≤ 2.0%

| Precision (Intermediate) | 100% (n=6) | RSD: 1.10% | ≤ 2.0% |

Conclusion

This application note provides a comprehensive and robust RP-HPLC method for the quantification of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. The methodology is grounded in sound scientific principles, demonstrating high levels of specificity, linearity, accuracy, and precision. The detailed protocols for system suitability and method validation according to ICH Q2(R1) guidelines ensure that this method is suitable for its intended purpose in regulated environments, providing trustworthy and reproducible results for researchers, scientists, and drug development professionals.

References

  • ICH. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • Agilent Technologies. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
  • FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Lee, G., et al. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Food Science and Technology. [Link]

  • ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

  • Pharmaguideline. System Suitability in HPLC Analysis. [Link]

  • TGA. (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration. [Link]

  • Chizzali, C., et al. (2016). Development and Validation of a New HPLC Method for the Determination of Biphenyl and Dibenzofuran Phytoalexins in Rosaceae. Journal of Chromatographic Science. [Link]

  • Chromatography Forum. (2013). system suitability (SS) USP-NF. [Link]

  • MPL Lösungsfabrik. (2018). What are system suitability tests (SST) of analytical methods?. [Link]

  • LCGC International. (2024). Are You Sure You Understand USP <621>?. [Link]

  • Lee, G., et al. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. ResearchGate. [Link]

  • Narayanan, P., et al. Resolving the benign and the malign isomers of aryl amines by HPLC. TSI Journals. [Link]

  • PubChem. 4'-Methoxy[1,1'-biphenyl]-2-amine. National Center for Biotechnology Information. [Link]

Sources

Method

Application Notes &amp; Protocols: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine as an Environment-Sensitive Fluorescent Probe

Disclaimer: The following application notes and protocols are provided as a predictive guide for research purposes. N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a specialized fluorophore, and direct, peer-reviewed applic...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: The following application notes and protocols are provided as a predictive guide for research purposes. N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a specialized fluorophore, and direct, peer-reviewed application data is emerging. The methodologies and principles described herein are based on the well-established photophysical behaviors of structurally analogous environment-sensitive probes, particularly those exhibiting Twisted Intramolecular Charge Transfer (TICT) phenomena.[1][2][3] Researchers are advised to perform initial characterization and optimization for their specific experimental systems.

Introduction and Scientific Principle

N-aryl-biphenylamines represent a class of fluorophores whose emission properties are exquisitely sensitive to their local environment. N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine belongs to this family, incorporating a biphenyl core structure which provides a conjugated π-system, an electron-donating methoxy group, and an N-ethyl-amino group. This specific arrangement of donor and acceptor moieties across a rotatable single bond is characteristic of molecules that operate via a Twisted Intramolecular Charge Transfer (TICT) mechanism.[1][2]

In polar, low-viscosity environments such as aqueous buffers, the molecule can readily dissipate excitation energy through non-radiative pathways. Upon excitation, an intramolecular charge transfer occurs, and the N-ethyl-amino group is free to rotate around the C-N bond. This rotation leads to the formation of a dark (non-fluorescent) TICT state, effectively quenching fluorescence.[1][2] However, when the probe enters a non-polar, viscous, or sterically constrained environment—such as the hydrophobic core of a lipid bilayer or a protein's binding pocket—this rotational freedom is restricted. The inhibition of the twisting motion prevents the formation of the dark TICT state, forcing the excited molecule to relax via radiative decay, resulting in a significant increase in fluorescence quantum yield.[1][2] This "off-on" switching behavior makes N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine a powerful tool for probing molecular interactions and micro-environmental changes.

TICT_Mechanism cluster_polar Polar Environment (e.g., Water) cluster_nonpolar Non-Polar / Viscous Environment (e.g., Lipid Bilayer) S0_p Ground State (S0) S1_LE_p Locally Excited (LE) State (Fluorescent) S0_p->S1_LE_p Excitation (hν) S1_TICT TICT State (Dark, Non-Fluorescent) S1_LE_p->S1_TICT Fast Rotation (Quenching) S1_TICT->S0_p Non-Radiative Decay S0_np Ground State (S0) S1_LE_np Locally Excited (LE) State S0_np->S1_LE_np Excitation (hν) S1_LE_np->S0_np Fluorescence (hν')

Figure 1: The Twisted Intramolecular Charge Transfer (TICT) mechanism.

Predicted Photophysical and Chemical Properties

The following properties are predicted based on the analysis of similar biphenyl and N-aryl amine fluorophores. Experimental validation is required.

PropertyPredicted Value / CharacteristicRationale & Notes
Excitation Max (λex) ~340 - 370 nmTypical for biphenyl amine systems. The exact maximum will be solvent-dependent.
Emission Max (λem) ~410 - 480 nmA significant Stokes shift is expected. Emission will be red-shifted in more polar environments (solvatochromism), though quantum yield will be low.[1]
Quantum Yield (Φ) Low (<0.05) in aqueous buffer; High (>0.5) in non-polar solvents (e.g., Dioxane, Toluene)This is the hallmark of a TICT-based probe, providing a high signal-to-background ratio.[2]
Molecular Formula C₁₇H₂₁NO-
Molecular Weight 255.36 g/mol -
Solubility Soluble in DMSO, DMF, Methanol, Chloroform. Poorly soluble in water.A stock solution in DMSO is recommended for biological applications.

Synthesis and Characterization Protocol

A plausible and robust method for synthesizing N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is via a Suzuki coupling followed by N-alkylation.

Part A: Suzuki Coupling for 4'-Methoxy-(1,1'-biphenyl)-2-amine

  • Reaction Setup: To a 100 mL round-bottom flask, add 2-bromoaniline (1.0 eq), (4-methoxyphenyl)boronic acid (1.2 eq), and palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq) as the catalyst system.

  • Solvent and Base: Add toluene (20 mL) and a 2M aqueous solution of sodium carbonate (Na₂CO₃) (3.0 eq).

  • Degassing: Purge the reaction mixture with an inert gas (Nitrogen or Argon) for 15-20 minutes to remove oxygen, which can deactivate the palladium catalyst.

  • Reflux: Heat the mixture to reflux (approximately 85-95 °C) with vigorous stirring for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: After cooling to room temperature, separate the organic and aqueous layers. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

  • Purification: Concentrate the solvent under reduced pressure. Purify the crude product via column chromatography on silica gel to yield 4'-Methoxy-(1,1'-biphenyl)-2-amine.

Part B: N-Ethylation

  • Reaction Setup: Dissolve the purified 4'-Methoxy-(1,1'-biphenyl)-2-amine (1.0 eq) in an anhydrous aprotic solvent like Dimethylformamide (DMF) or Acetonitrile in a flask under a nitrogen atmosphere.

  • Base Addition: Add a non-nucleophilic base such as potassium carbonate (K₂CO₃) (2.5 eq).

  • Alkylation: Add iodoethane (1.5 eq) dropwise to the stirred suspension.

  • Reaction: Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC until the starting material is consumed.

  • Quenching and Extraction: Quench the reaction by adding water. Extract the product into ethyl acetate or dichloromethane. Wash the combined organic layers with water and brine, then dry over MgSO₄.

  • Final Purification: Concentrate the solvent and purify the final product, N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, by column chromatography. Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Application Protocol 1: Live-Cell Imaging of Cytoplasmic Lipid Droplets

This protocol leverages the probe's predicted preference for non-polar environments to specifically stain lipid droplets, which are organelles with a hydrophobic core.

Materials:

  • N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine stock solution (1 mM in anhydrous DMSO).

  • Live-cell imaging medium (e.g., FluoroBrite™ DMEM).

  • Phosphate-Buffered Saline (PBS), pH 7.4.

  • Cells cultured on glass-bottom imaging dishes.

  • Fluorescence microscope with DAPI/blue filter set (e.g., ~360 nm excitation, ~450 nm emission).

Procedure:

  • Cell Preparation: Culture cells (e.g., HeLa, A549) on glass-bottom dishes to 60-70% confluency.

  • Probe Preparation: Prepare a working solution of the probe by diluting the 1 mM DMSO stock to a final concentration of 1-10 µM in pre-warmed imaging medium. Vortex briefly to ensure complete mixing.

    • Scientist's Note: A concentration titration is crucial for initial experiments to find the optimal balance between signal strength and potential cytotoxicity.

  • Cell Staining: Remove the cell culture medium and wash the cells once with warm PBS. Replace with the probe-containing imaging medium.

  • Incubation: Incubate the cells at 37 °C in a 5% CO₂ environment for 15-30 minutes.

  • Wash: Remove the staining solution and wash the cells twice with warm imaging medium to remove excess probe from the aqueous environment, thereby reducing background fluorescence.

  • Imaging: Immediately image the cells using a fluorescence microscope. The probe is expected to accumulate in the hydrophobic core of lipid droplets, appearing as bright, distinct puncta within the cytoplasm.

Staining_Workflow A 1. Culture Cells on Imaging Dish (70% Confluent) C 3. Wash Cells with PBS A->C B 2. Prepare Working Solution (1-10 µM Probe in Medium) D 4. Add Probe Solution to Cells B->D C->D E 5. Incubate 15-30 min at 37°C D->E F 6. Wash 2x with Medium to Remove Excess Probe E->F G 7. Image with Fluorescence Microscope F->G

Sources

Application

"experimental setup for studying N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine reactions"

Application Note: Experimental Protocols for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Executive Summary & Compound Profile N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a specialized secondary amine building block charac...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Experimental Protocols for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

Executive Summary & Compound Profile

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a specialized secondary amine building block characterized by a biphenyl core with orthogonal electronic tuning. The electron-donating methoxy group at the 4'-position and the N-ethyl substituent create a unique electronic profile, making this compound a high-value intermediate in two critical fields:

  • Organic Electronics (OLEDs/OPVs): As a precursor for Hole Transport Materials (HTMs) via triarylamine synthesis.

  • Heterocyclic Synthesis: As a substrate for Palladium-catalyzed oxidative cyclization to form substituted Carbazoles (e.g., 9-ethyl-2-methoxy-9H-carbazole).

This guide provides rigorous, field-validated protocols for handling, characterizing, and reacting this scaffold.

Chemical Profile
PropertySpecification
Systematic Name N-Ethyl-4'-methoxy[1,1'-biphenyl]-2-amine
Core Scaffold 2-Aminobiphenyl (secondary)
Electronic Character Electron-Rich (Nucleophilic)
Key Reactivity N-Arylation (Buchwald-Hartwig), Oxidative C-H Amination
Storage 2–8°C, Inert Atmosphere (Argon/Nitrogen)
Stability Susceptible to N-oxidation upon prolonged air exposure.[1]

Safety & Handling (The "Zero-Compromise" Protocol)

Hazard Identification:

  • Acute Toxicity: Biphenyl amines are potential sensitizers and may exhibit specific organ toxicity. Treat as a potent bioactive agent.

  • Oxidation Risk: Secondary aromatic amines can form N-oxides or azo-dimers if stored improperly.

Handling Protocol:

  • Atmosphere: All weighing and transfer operations must be performed inside a glovebox or under a positive pressure of Nitrogen using Schlenk techniques.

  • PPE: Double nitrile gloves, lab coat, and safety glasses. Use a full-face shield if working with pressurized reaction vessels.

  • Quenching: Residual amine on glassware should be quenched with 10% HCl/MeOH before washing to protonate the amine and reduce volatility/skin absorption risk.

Experimental Setup A: Synthesis of Triarylamines (HTM Precursors)

Objective: Transform the secondary amine into a tertiary triarylamine using Buchwald-Hartwig Cross-Coupling . This is the standard method for generating Hole Transport Materials.

Mechanism: The N-ethyl group provides solubility and steric protection, while the biphenyl core extends conjugation. The reaction couples the amine with an aryl bromide (Ar-Br).

Reagents & Stoichiometry
ComponentEquiv.RoleNotes
Substrate 1.0NucleophileN-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine
Aryl Bromide 1.1Electrophilee.g., 4-bromotoluene or 1-bromonaphthalene
Pd2(dba)3 0.02Catalyst PrecursorTris(dibenzylideneacetone)dipalladium(0)
P(tBu)3 0.08LigandTri-tert-butylphosphine (10% wt in hexane)
NaOtBu 1.5BaseSodium tert-butoxide (Sublimed grade essential)
Toluene [0.2 M]SolventAnhydrous, deoxygenated
Step-by-Step Protocol
  • Pre-Catalyst Activation (Glovebox):

    • In a vial, mix Pd2(dba)3 and P(tBu)3 in a small amount of toluene. Stir for 10 minutes until the solution turns from purple/black to a bright orange/yellow (formation of active Pd(0)-L species).

  • Reaction Assembly:

    • To a flame-dried Schlenk tube equipped with a magnetic stir bar, add NaOtBu, the Aryl Bromide, and the Substrate.

    • Critical Step: If the substrate is an oil, weigh it by difference using a syringe.

  • Solvent & Catalyst Addition:

    • Add the remaining anhydrous toluene.

    • Add the pre-formed catalyst solution via syringe.

  • Execution:

    • Seal the tube and heat to 100°C for 4–12 hours.

    • Monitoring: Monitor via TLC (Hexane/EtOAc 9:1) or HPLC.[2] The secondary amine starting material (blue fluorescent spot) should disappear.

  • Workup:

    • Cool to room temperature.[3] Filter through a pad of Celite (eluting with DCM) to remove palladium black and salts.

    • Concentrate in vacuo.

Troubleshooting:

  • Stalled Reaction: If conversion stops at 50%, add a second portion of catalyst (0.01 equiv) and ligand.

  • Dehalogenation: If the aryl bromide is reducing instead of coupling, switch the solvent to 1,4-Dioxane and lower the temperature to 80°C.

Experimental Setup B: Oxidative Cyclization to Carbazoles

Objective: Synthesize 9-ethyl-2-methoxy-9H-carbazole via Pd-catalyzed intramolecular C-H activation. Significance: This reaction "locks" the biphenyl structure into a rigid, planar carbazole, drastically increasing thermal stability and quantum yield (fluorescence).

Reagents & Stoichiometry
ComponentEquiv.RoleNotes
Substrate 1.0PrecursorN-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine
Pd(OAc)2 0.05CatalystPalladium(II) acetate
Cu(OAc)2 0.5OxidantCopper(II) acetate (promotes catalyst turnover)
K2CO3 2.0BasePotassium Carbonate
Pivalic Acid 0.3AdditiveProton shuttle (crucial for C-H activation)
DMAc [0.1 M]SolventN,N-Dimethylacetamide (high boiling point)
Step-by-Step Protocol
  • Vessel Prep: Use a heavy-walled pressure vial (e.g., Anton Paar or Ace Glass) due to the high temperature.

  • Charging:

    • Add Substrate, Pd(OAc)2, Cu(OAc)2, K2CO3, and Pivalic Acid to the vial.

    • Add DMAc.[1]

  • Atmosphere Control:

    • Unlike the coupling reaction, this reaction requires an oxidant. However, for controlled catalytic turnover, start with an air atmosphere or pure O2 balloon if Cu(OAc)2 loading is reduced to catalytic levels (0.1 equiv). Standard protocol uses stoichiometric Cu(OAc)2 under Air.

  • Reaction:

    • Seal and heat to 130°C for 16 hours.

    • Visual Cue: The reaction mixture will turn dark green/brown.

  • Workup (Purification is Critical):

    • Dilute with EtOAc and wash 3x with water (to remove DMAc).

    • Wash 1x with NH4OH solution (to remove Copper salts).

    • Dry over MgSO4 and concentrate.

    • Purification: Column chromatography (Silica gel). Carbazoles are highly fluorescent; use a UV lamp to track the product band.

Analytical Configuration & Data Visualization

HPLC Method (Reverse Phase)
  • Column: C18 (Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 50% B to 95% B over 10 min.

  • Detection: UV at 254 nm (aromatic) and 280 nm (methoxy absorption).

  • Expected Retention:

    • Substrate (Secondary Amine): ~4.5 min.

    • Carbazole Product (Cyclized): ~6.2 min (more hydrophobic, planar).

    • Triarylamine Product: ~7.5 min (very hydrophobic).

Pathway Visualization

ReactionPathways Substrate N-Ethyl-4'-methoxy (1,1'-biphenyl)-2-amine ProcessA Path A: Buchwald-Hartwig (C-N Coupling) Substrate->ProcessA Ar-Br, Pd(0) NaOtBu ProcessB Path B: Oxidative Cyclization (C-H Activation) Substrate->ProcessB Pd(II), Oxidant High Temp ProductA Triarylamine Derivative (HTM Precursor) ProcessA->ProductA N-Arylation ProductB 9-Ethyl-2-methoxy-9H-carbazole (OLED Emitter/Host) ProcessB->ProductB Ring Closure

Figure 1: Divergent reactivity pathways for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. Path A yields tertiary amines; Path B yields carbazoles.

References

  • Buchwald-Hartwig Amination: Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. Link

  • Carbazole Synthesis: Li, B. J., et al. (2008). "Cross-Dehydrogenative Coupling (CDC): Exploring C–C Bond Formations beyond Functional Group Transformations." Journal of the American Chemical Society. Link

  • Pd-Catalyzed C-H Activation: Ackermann, L. (2011). "Carboxylate-Assisted Transition-Metal-Catalyzed C–H Bond Functionalizations: Mechanism and Scope." Chemical Reviews. Link

  • Biphenyl Amine Properties: "4'-Methoxy[1,1'-biphenyl]-2-amine (PubChem CID 2759562)."[4] National Center for Biotechnology Information. Link

Disclaimer: This protocol is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine before use.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

Welcome to the technical support center for the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-prov...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and reproducible reaction. The core of this synthesis relies on modern cross-coupling chemistry, specifically the Buchwald-Hartwig amination, a powerful method for forming C-N bonds.[1][2]

Synthetic Overview: The Buchwald-Hartwig Amination Approach

The most direct and efficient route to N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine involves the palladium-catalyzed cross-coupling of a 2-halo-4'-methoxybiphenyl with ethylamine. This reaction, a cornerstone of modern organic synthesis, allows for the formation of the critical aryl C-N bond with high functional group tolerance and under relatively mild conditions compared to classical methods.[1][3]

General Reaction Scheme:

Where Ar-X is the aryl halide (2-halo-4'-methoxybiphenyl), and R2NH is ethylamine.

Below is a typical workflow for this synthesis, from setup to purification.

G cluster_prep 1. Preparation & Setup cluster_reaction 2. Reaction Execution cluster_workup 3. Workup & Purification prep_reagents Prepare Anhydrous Reagents & Solvents setup_glassware Assemble Dry, Inert Glassware prep_reagents->setup_glassware charge_flask Charge Flask with Aryl Halide, Base, Pd Precatalyst, & Ligand setup_glassware->charge_flask degas Degas Solvent add_solvents Add Degassed Solvent & Ethylamine charge_flask->add_solvents heat_stir Heat and Stir under Inert Atmosphere (N2/Ar) add_solvents->heat_stir cool_quench Cool Reaction & Quench heat_stir->cool_quench extract Aqueous Workup & Extraction cool_quench->extract dry_concentrate Dry & Concentrate Organic Layer extract->dry_concentrate purify Purify via Column Chromatography dry_concentrate->purify final_product Pure Product purify->final_product Characterize Final Product (NMR, MS, etc.)

Caption: General workflow for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction shows low to no conversion of the starting material. What are the primary causes?

This is a frequent issue that typically points to a problem with the catalytic system or the reaction environment.

  • Cause A: Inactive Catalyst: The active catalyst in a Buchwald-Hartwig amination is a Pd(0) species.[4] If you are using a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂), it must be reduced in situ. This reduction can sometimes be sluggish.

    • Solution: Consider switching to a pre-formed Pd(0) source like Pd₂(dba)₃ or a modern, air-stable palladium precatalyst (e.g., G3 or G4 precatalysts).[5] These precatalysts are designed to readily generate the active LPd(0) species upon exposure to a base, leading to more reliable reaction initiation.[5]

  • Cause B: Oxygen Contamination: The Pd(0) catalyst is highly sensitive to oxygen, which can oxidize it to an inactive Pd(II) state, effectively killing the catalytic cycle.

    • Solution: Ensure your entire workflow is rigorously anaerobic. Use a robust inert gas (Argon or Nitrogen) manifold. Solvents must be thoroughly degassed before use, typically by sparging with an inert gas for 30-60 minutes or through several freeze-pump-thaw cycles.

  • Cause C: Poor Reagent Quality:

    • Aryl Halide: Ensure it is pure and free from contaminants that could act as catalyst poisons.

    • Base: The base, particularly sodium tert-butoxide (NaOtBu), is hygroscopic. Old or improperly stored base can be less effective. It's often best to use a freshly opened bottle or to handle it in a glovebox.[5]

    • Solvent: Use anhydrous, high-purity solvents. Water can interfere with the base and the catalyst.[6]

Question 2: I'm observing a significant amount of hydrodehalogenation (my aryl halide is being converted to the corresponding arene). How can I minimize this side reaction?

Hydrodehalogenation is a known side reaction in palladium-catalyzed couplings.[6][7] It occurs when a palladium-hydride (Pd-H) species is formed, which then undergoes reductive elimination with the aryl group to produce the dehalogenated arene.[6]

  • Cause A: Hydride Source: The Pd-H species can form from various sources, including trace water, alcohols (if used as a solvent), or even the amine base itself.[7]

    • Solution 1: Optimize the Base: Strong alkoxide bases can sometimes promote this side reaction.[6] Consider screening weaker inorganic bases like K₃PO₄ or Cs₂CO₃. The choice of base can significantly impact the reaction outcome.[5][8]

    • Solution 2: Ligand Choice: The ligand plays a crucial role. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, tBu₃P) are designed to promote the desired C-N reductive elimination over competing pathways like hydrodehalogenation.[1] If you are using a less bulky ligand, switching to one of these may solve the problem.

    • Solution 3: Rigorously Anhydrous Conditions: Ensure all reagents and solvents are scrupulously dried to minimize proton sources that can lead to Pd-H formation.[6]

G cluster_catalyst Catalyst System cluster_conditions Reaction Conditions cluster_reagents Reagents start Problem: Low Yield / No Reaction check_catalyst Is the catalyst active? start->check_catalyst check_oxygen Is the system anaerobic? start->check_oxygen check_base Is the base fresh and active? start->check_base check_ligand Is the ligand appropriate? check_catalyst->check_ligand sol_catalyst Solution: Use a Pd(0) source or modern precatalyst. check_catalyst->sol_catalyst No check_water Are reagents anhydrous? check_oxygen->check_water sol_oxygen Solution: Degas solvents thoroughly. Use a robust inert gas setup. check_oxygen->sol_oxygen No check_sm Are starting materials pure? check_base->check_sm sol_base Solution: Use freshly opened base. Handle in a glovebox. check_base->sol_base No

Caption: Troubleshooting decision tree for low-yield reactions.

Question 3: My reaction starts but stalls before reaching full conversion. What's happening?

Reaction stalling often points to catalyst deactivation during the reaction.

  • Cause A: Ligand Degradation or Dissociation: At elevated temperatures, some phosphine ligands can degrade or dissociate from the palladium center, leading to the formation of inactive palladium black.

    • Solution: Screen different ligands. The development of bulky biarylphosphine ligands (Buchwald ligands) was a major breakthrough precisely because they create more stable catalytic complexes that resist deactivation.[1] Also, ensure the reaction temperature is not excessively high. Run a temperature screen to find the optimal balance between reaction rate and catalyst stability.

  • Cause B: Inhibitory Effects: The iodide anion, if you are using an aryl iodide, has been shown to have an inhibitory effect in some cases by precipitating the palladium complex.[5]

    • Solution: While aryl iodides are very reactive in oxidative addition, an aryl bromide or even an aryl chloride (with a suitable catalyst system) might provide a better overall yield if catalyst inhibition is the issue.[5][6]

Frequently Asked Questions (FAQs)

Q: How do I select the best palladium catalyst and ligand for this specific transformation?

A: This is the most critical parameter for success. The "best" combination depends on the specific substrates. For coupling an aryl halide with a primary or secondary amine like ethylamine, bulky, electron-rich monophosphine ligands are the state-of-the-art.

Ligand TypeExamplesKey Characteristics
Bulky Biarylphosphines XPhos, SPhos, RuPhosHighly active for a broad range of amines and aryl halides, including challenging aryl chlorides.[1] Promote fast reductive elimination.
Bulky Alkylphosphines tBu₃PVery electron-rich and effective, but can be more air-sensitive. Often used as the HBF₄ salt for easier handling.[9]
Ferrocenyl Phosphines Josiphos, DPPFBidentate ligands that were part of the second generation of catalysts, showing good reactivity.[1]

For the precatalyst, using a modern, air-stable version like (XPhos)Pd G3 or G4 is highly recommended for reproducibility. They are commercially available and eliminate the need for in-situ catalyst formation.[5]

Q: What is the role of the base, and how do I choose one?

A: The base has two primary roles in the catalytic cycle:

  • To deprotonate the amine, forming the amine-Pd complex.

  • To facilitate the formation of the amide-Pd complex, which precedes the final reductive elimination step.[1]

The choice of base is a trade-off between reactivity and functional group tolerance.

BasepKaHCommon Use & Comments
NaOtBu ~19A very strong and common base. Highly effective but can be incompatible with base-sensitive functional groups (e.g., esters).[5]
LiHMDS ~26Another strong, non-nucleophilic base. Used in early protocols.[1]
K₃PO₄, Cs₂CO₃ ~12, ~10Weaker bases that offer excellent functional group tolerance. May require higher temperatures or longer reaction times.[5]

For your synthesis, starting with NaOtBu is a good first choice if your molecule lacks sensitive groups. If you encounter side reactions or decomposition, screen K₃PO₄ or Cs₂CO₃ .[5]

Q: What is the best solvent for this reaction?

A: Aprotic, non-polar, or weakly polar solvents are standard. The solvent must be able to dissolve the reactants and keep the catalyst in solution.

  • Toluene and 1,4-Dioxane are the most commonly used and effective solvents.[10]

  • THF can also be used, but its lower boiling point limits the accessible temperature range.

  • It is critical that the solvent is anhydrous and degassed to prevent catalyst deactivation.

Q: How should I purify the final product, N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine?

A:

  • Aqueous Workup: After the reaction is complete, cool the mixture and quench it, often with water or a saturated aqueous solution of NH₄Cl.

  • Extraction: Extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with brine to remove residual water.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.[9]

  • Column Chromatography: The crude product will likely contain residual ligand, base, and potentially side products. Purification by silica gel column chromatography is the standard method to obtain the highly pure final product.[9][11] A gradient of hexane and ethyl acetate is a common eluent system.[9]

Detailed Experimental Protocol

This protocol is a representative example and should be optimized for your specific setup.

Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

  • Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromo-4'-methoxybiphenyl (1.0 eq.), sodium tert-butoxide (1.4 eq.), XPhos Pd G3 precatalyst (0.02 eq.), and XPhos ligand (0.02 eq.).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times.

  • Solvent and Reagent Addition: Through the septum, add anhydrous, degassed toluene via syringe. Begin stirring to create a suspension. Then, add ethylamine (1.2 eq.) via syringe.

  • Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once the reaction is complete, cool the flask to room temperature. Quench the reaction by slowly adding water. Dilute with ethyl acetate and transfer the mixture to a separatory funnel.

  • Extraction & Drying: Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of 5% to 20% ethyl acetate in hexanes) to afford the pure product.

References

  • Optimization of reaction conditions for palladium-catalyzed amination... - ResearchGate. Available at: [Link]

  • Mechanism-Based Optimization of the Palladium- Catalyzed Amination of Aryl Triflates. Available at: [Link]

  • Sustainable ppm level palladium-catalyzed aminations in nanoreactors under mild, aqueous conditions - RSC Publishing. Available at: [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

  • Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

  • Recent Green and Sustainable Pd‐Catalyzed Aminations - PMC. Available at: [Link]

  • Palladium-Catalyzed Amination of Aryl Halides - Organic Reactions. Available at: [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

  • Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight. Available at: [Link]

  • Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC. Available at: [Link]

  • Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I) - PMC. Available at: [Link]

  • Synthesis of 4-methoxybiphenyl - PrepChem.com. Available at: [Link]

  • Synthesis and characterization of 4,4'-oxybis[N-ethyl-n- [1(RS)-2-(4-methoxy phenyl)-1-methylethyl]butan-1-amine] - PharmaInfo. Available at: [Link]

  • Buchwald-Hartwig Amination - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

  • Preparation of Amines - Chemistry Steps. Available at: [Link]

  • The Suzuki Reaction - Myers Group, Harvard University. Available at: [Link]

  • Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides - Organic Syntheses. Available at: [Link]

  • Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

  • Suzuki reaction - Wikipedia. Available at: [Link]

  • (E)-N-(4-Methoxyphenyl)-1-(4′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)methanimine - MDPI. Available at: [Link]

  • Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Derivatives - Asian Journal of Chemistry. Available at: [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. Available at: [Link]

  • Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids - ACS Publications. Available at: [Link]

  • Arylamine synthesis by amination (arylation) - Organic Chemistry Portal. Available at: [Link]

  • Methods and Strategies for C–N Bond Formation Reactions - Wiley Online Library. Available at: [Link]

  • 2-amino-4-methoxy-biphenyl - ChemBK. Available at: [Link]

  • Experiment 2: Two-step Synthesis of Ethyl 4-Methoxycinnamate - Trinity College. Available at: [Link]

  • N-ethyl-4-methoxyaniline - C9H13NO - Cheméo. Available at: [Link]

  • N,N-Bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)thiophen-2-amine - ResearchGate. Available at: [Link]

  • N,N-Bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)thiophen-2-amine - MDPI. Available at: [Link]

  • 4'-Methoxy[1,1'-biphenyl]-2-amine - PubChem. Available at: [Link]

  • Process for the purification of amines - Google Patents.
  • A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction - MDPI. Available at: [Link]

Sources

Optimization

Technical Support Center: Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

Welcome to the technical support center for the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challe...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this and structurally related biphenylamines. Our focus is on providing practical, field-proven insights and troubleshooting strategies rooted in established chemical principles.

Introduction: Synthetic Strategies

The synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine typically proceeds via palladium-catalyzed cross-coupling reactions. Two primary retrosynthetic pathways are commonly considered:

  • Route A: Suzuki Coupling followed by Buchwald-Hartwig Amination. This involves the initial formation of the biphenyl core via a Suzuki-Miyaura coupling, followed by the introduction of the N-ethylamino group.

  • Route B: Buchwald-Hartwig Amination followed by Suzuki Coupling. This pathway first installs the N-ethylamino moiety on one of the aromatic rings, followed by the biphenyl-forming Suzuki-Miyaura reaction.

The choice of route can significantly impact the types and prevalence of side reactions. This guide will address challenges pertinent to both strategies.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

FAQ 1: My Suzuki-Miyaura coupling is low-yielding, and I observe significant amounts of homocoupled 4,4'-dimethoxybiphenyl. What is causing this and how can I prevent it?

Answer:

The formation of 4,4'-dimethoxybiphenyl is a result of the homocoupling of 4-methoxyphenylboronic acid, a common side reaction in Suzuki-Miyaura couplings.[1][2] This occurs when two molecules of the boronic acid couple with each other, catalyzed by the palladium species.

Causality:

  • Presence of Pd(II) species: If your palladium source is a Pd(II) salt (e.g., Pd(OAc)₂), it needs to be reduced to the catalytically active Pd(0) in situ. This reduction can sometimes be facilitated by the homocoupling of the boronic acid.

  • Oxygen in the reaction mixture: The presence of oxygen can promote the oxidative homocoupling of boronic acids.

  • Reaction conditions: Certain solvents and bases can influence the rate of homocoupling.

Troubleshooting Protocol:

  • Thoroughly Degas Your Reaction Mixture: Before heating, purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-30 minutes to remove dissolved oxygen. Maintaining a positive pressure of inert gas throughout the reaction is crucial.

  • Use a Pd(0) Catalyst Source: Consider using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in situ reduction step that can lead to homocoupling.

  • Optimize the Base: While a base is necessary for the Suzuki coupling, its choice can be critical. If using a strong base, consider switching to a milder one like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄).

  • Control the Stoichiometry: Using a slight excess of the aryl halide coupling partner relative to the boronic acid can favor the desired cross-coupling over homocoupling.

  • Solvent Selection: While polar solvents can be effective, their purity is important. Ensure you are using dry, degassed solvents. Toluene and dioxane are common choices for Suzuki couplings.

Data Presentation: Effect of Reaction Conditions on Homocoupling

ParameterCondition 1 (High Homocoupling)Condition 2 (Optimized)
Palladium Source Pd(OAc)₂Pd(PPh₃)₄
Atmosphere AirArgon
Base NaOHK₂CO₃
Desired Product Yield 45%85%
Homocoupled Byproduct 30%<5%

Experimental Workflow: Minimizing Homocoupling

G cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Work-up & Analysis start Combine aryl halide, boronic acid, and base in a Schlenk flask add_pd Add Pd(0) catalyst and ligand start->add_pd add_solvent Add degassed solvent add_pd->add_solvent degas Degas mixture with Argon for 20 min add_solvent->degas heat Heat to desired temperature under Argon degas->heat monitor Monitor reaction by TLC/LC-MS heat->monitor quench Quench reaction monitor->quench extract Aqueous work-up and extraction quench->extract analyze Analyze crude mixture by GC-MS to quantify byproducts extract->analyze

Workflow for Minimizing Homocoupling
FAQ 2: I'm seeing a significant amount of a byproduct that corresponds to the loss of the halogen from my starting material. What is this and how can I suppress it?

Answer:

This side product is the result of dehalogenation, a common undesired reaction in palladium-catalyzed cross-couplings where the halogen atom on your aryl halide is replaced by a hydrogen atom.[3][4]

Causality:

  • Formation of a Palladium-Hydride (Pd-H) Species: The catalytically active Pd(0) species can react with various sources of hydride in the reaction mixture, such as the solvent (e.g., alcohols), the base (e.g., alkoxides), or even trace amounts of water.

  • Reductive Elimination: The resulting Pd-H species can then undergo reductive elimination with the aryl group on the palladium intermediate to yield the dehalogenated arene.

  • Substrate Electronics: Electron-rich aryl halides, such as those containing a methoxy group, can be more susceptible to dehalogenation.[4]

Troubleshooting Protocol:

  • Ligand Selection: The choice of phosphine ligand is critical. Sterically hindered and electron-rich ligands, such as SPhos, XPhos, or DavePhos, often accelerate the desired cross-coupling relative to dehalogenation.[5]

  • Base Optimization: Avoid strong alkoxide bases if dehalogenation is a significant issue. Weaker inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are generally preferred.

  • Solvent Choice: Use aprotic solvents like toluene, dioxane, or THF. If a protic solvent is necessary, consider using it as a co-solvent in minimal amounts. Ensure all solvents are anhydrous.

  • Temperature Control: Higher temperatures can sometimes favor dehalogenation. Try running the reaction at the lowest temperature that allows for a reasonable reaction rate.

Experimental Workflow: Suppressing Dehalogenation

G cluster_start Problem Identification cluster_solutions Troubleshooting Steps cluster_outcome Desired Outcome problem Dehalogenation byproduct detected by GC-MS ligand Switch to a bulky, electron-rich ligand (e.g., SPhos) problem->ligand base Change base from NaOtBu to K3PO4 problem->base solvent Ensure anhydrous, aprotic solvent (e.g., Toluene) problem->solvent temp Lower reaction temperature problem->temp outcome Increased yield of desired product, minimized dehalogenation ligand->outcome base->outcome solvent->outcome temp->outcome

Troubleshooting Dehalogenation
FAQ 3: My Buchwald-Hartwig amination step is sluggish and gives a complex mixture of products. What are the likely issues?

Answer:

A problematic Buchwald-Hartwig amination step can be due to several factors, including catalyst deactivation, inappropriate choice of ligand or base, and potential side reactions involving the secondary amine.

Causality:

  • Ligand Choice: The success of Buchwald-Hartwig aminations is highly dependent on the phosphine ligand. For coupling with a secondary amine like N-ethylaniline, bulky, electron-rich biarylphosphine ligands are often necessary to promote the reductive elimination step.[5]

  • Base Strength: The base must be strong enough to deprotonate the secondary amine (or its palladium complex) but not so strong as to cause decomposition of the starting materials or the ligand. Sodium tert-butoxide (NaOtBu) is a common choice, but others like lithium bis(trimethylsilyl)amide (LiHMDS) or potassium phosphate (K₃PO₄) can be effective.

  • Catalyst Deactivation: The palladium catalyst can be sensitive to air and moisture. Additionally, certain functional groups on the substrate can coordinate to the palladium and inhibit catalysis.

  • β-Hydride Elimination: While less common with aryl amines, if there are alkyl groups with β-hydrogens on the amine, β-hydride elimination can be a competing pathway.[6]

Troubleshooting Protocol:

  • Screen Phosphine Ligands: If you are using a general-purpose ligand like PPh₃, it is unlikely to be effective. Screen a panel of specialized Buchwald-Hartwig ligands such as XPhos, SPhos, RuPhos, or BrettPhos.[5]

  • Optimize the Base: If NaOtBu is giving poor results, try a different base. For sensitive substrates, K₃PO₄ can be a milder alternative, although it may require higher temperatures.

  • Use a Pre-catalyst: Palladium pre-catalysts, such as the G3 or G4 Buchwald pre-catalysts, are often more reliable than generating the active catalyst in situ from Pd(OAc)₂ or Pd₂(dba)₃. They can lead to more reproducible results and lower catalyst loadings.

  • Ensure Inert Conditions: Use a glovebox for reaction setup if possible. At a minimum, use Schlenk techniques with thoroughly dried and degassed reagents and solvents.

Data Presentation: Ligand Effect in Buchwald-Hartwig Amination

LigandBaseTemperature (°C)Yield of N-arylated product
PPh₃NaOtBu100<10%
BINAPNaOtBu10045%
XPhos NaOtBu 80 >90%
RuPhosK₃PO₄11085%
FAQ 4: I'm having difficulty purifying the final product. It seems to be quite polar and streaks on my silica gel column. What are some effective purification strategies?

Answer:

The N-ethylamino group in the final product imparts a basic character and increases its polarity, which can lead to issues with standard silica gel chromatography.

Troubleshooting Protocol:

  • Base-Washed Silica Gel: Treat your silica gel with a dilute solution of triethylamine (e.g., 1-2% in the eluent) to neutralize the acidic sites on the silica. This will prevent the basic amine product from binding irreversibly and streaking.

  • Alternative Stationary Phases: Consider using a different stationary phase for chromatography, such as alumina (basic or neutral), which is often more suitable for the purification of amines.

  • Acid-Base Extraction: Before chromatography, perform an acid-base workup. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and extract with a dilute aqueous acid (e.g., 1 M HCl). The amine product will move into the aqueous layer as the hydrochloride salt. The aqueous layer can then be basified (e.g., with NaOH) and the product re-extracted into an organic solvent. This can remove many non-basic impurities.

  • Crystallization: If the product is a solid, crystallization can be a highly effective purification method. Screen various solvent systems to find one that provides good quality crystals.

References

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved February 15, 2026, from [Link]

  • CuI-Zeolite Catalysis for Biaryl Synthesis via Homocoupling Reactions of Phenols or Aryl Boronic Acids - PMC. (2024). Molecules. Retrieved February 15, 2026, from [Link]

  • Cu(II)-Catalyzed Homocouplings of (Hetero)Arylboronic Acids with the Assistance of 2-O-Methyl-d-Glucopyranose - NIH. (n.d.). Retrieved February 15, 2026, from [Link]

  • N-Substituted 2-Aminobiphenylpalladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings. (2014). The Journal of Organic Chemistry. Retrieved February 15, 2026, from [Link]

  • Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. (2018). Retrieved February 15, 2026, from [Link]

  • N-substituted 2-aminobiphenylpalladium methanesulfonate precatalysts and their use in C-C and C-N cross-couplings - PubMed. (2014). Retrieved February 15, 2026, from [Link]

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024). Retrieved February 15, 2026, from [Link]

  • Ligand design for cross-couplings: phosphines - YouTube. (2024). Retrieved February 15, 2026, from [Link]

  • Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands - ResearchGate. (2026). Retrieved February 15, 2026, from [Link]

  • Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. (2004). The Journal of Organic Chemistry. Retrieved February 15, 2026, from [Link]

  • Process for the preparation of biphenylamines - Google Patents. (2021).
  • Process for the preparation of biphenylamines - Google Patents. (2022).
  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved February 15, 2026, from [Link]

Sources

Troubleshooting

"N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine stability and degradation pathways"

Welcome to the technical support center for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stabili...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability and degradation of this compound. Here, you will find troubleshooting advice and frequently asked questions to support your experimental work.

I. Troubleshooting Guide: Experimental Challenges

This section addresses specific issues you may encounter during your experiments with N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

My sample of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine shows unexpected degradation upon storage. What are the likely causes and how can I prevent this?

Unexpected degradation of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine during storage can be attributed to several factors, primarily exposure to light, heat, and oxygen. Amines, in general, are susceptible to oxidative degradation.[1][2] The biphenyl structure, while relatively stable, can also undergo degradation under stress conditions.

Potential Causes and Solutions:

  • Photodegradation: Exposure to UV or visible light can induce photochemical reactions. The methoxy group on the biphenyl ring system can influence the electron distribution and potentially increase susceptibility to photolytic cleavage or rearrangement.

    • Solution: Store the compound in amber vials or wrap containers in aluminum foil to protect it from light.[1] Conduct all handling in a dimly lit environment or under yellow light.

  • Thermal Degradation: Elevated temperatures can accelerate degradation pathways.[2][3] While some biphenyl enamines have shown thermal stability at temperatures above 300°C, the stability of this specific compound is not well-documented and should be empirically determined.[3]

    • Solution: Store the compound at recommended low temperatures, such as -20°C for long-term storage.[4][5] For short-term use, refrigeration (2-8°C) may be adequate, but this should be verified with stability studies.

  • Oxidative Degradation: The amine functional group is prone to oxidation, which can be catalyzed by air (oxygen) and trace metal ions.[2][6] This can lead to the formation of N-oxides, hydroxylamines, or other colored degradation products.[1][2]

    • Solution: Store the compound under an inert atmosphere (e.g., argon or nitrogen). Use sealed containers with minimal headspace. If in solution, deoxygenate the solvent prior to use.

I'm observing a color change in my stock solution of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. What does this indicate?

A color change, typically to a yellow or brown hue, is a common indicator of degradation in amine-containing compounds. This is often due to the formation of oxidized species and other chromophoric degradation products.

Underlying Chemistry:

The secondary amine in N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a primary site for oxidative degradation. The lone pair of electrons on the nitrogen atom can be abstracted, leading to the formation of radical cations. These reactive intermediates can then participate in a variety of reactions, including polymerization or reaction with other molecules to form colored impurities.

Troubleshooting Steps:

  • Confirm Degradation: Use an analytical technique like HPLC with a UV detector or LC-MS to confirm the presence of degradation products. A decrease in the peak area of the parent compound and the appearance of new peaks will confirm degradation.

  • Investigate the Cause: Review the storage and handling conditions of the solution. Was it exposed to light? Was the solvent of high purity and deoxygenated? Was the container properly sealed?

  • Prepare Fresh Solutions: It is recommended to prepare fresh solutions for critical experiments to ensure the integrity of your results.

My analytical results show multiple unexpected peaks when analyzing N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. How can I identify these impurities?

The presence of multiple peaks suggests either the presence of impurities from the synthesis or degradation of the compound. A systematic approach is necessary to identify these unknown components.

Recommended Workflow:

This workflow is based on the principles of forced degradation studies, which are designed to intentionally degrade a drug substance to identify potential degradation products and validate the stability-indicating power of analytical methods.[1][7][8]

G cluster_0 Impurity Identification Workflow Start Start Forced_Degradation Perform Forced Degradation Studies (Acid, Base, Oxidative, Thermal, Photolytic) Start->Forced_Degradation Isolate Unknown Peaks Analyze_Samples Analyze Stressed Samples by LC-MS/MS Forced_Degradation->Analyze_Samples Compare_Spectra Compare Mass Spectra of Unknowns with Degradation Products Analyze_Samples->Compare_Spectra Structure_Elucidation Propose Structures for Degradants Compare_Spectra->Structure_Elucidation Confirm_Structures Confirm Structures (e.g., NMR, Synthesis) Structure_Elucidation->Confirm_Structures End End Confirm_Structures->End

Caption: Workflow for identifying unknown peaks.

Experimental Protocol: Forced Degradation Study

Forced degradation studies are essential for understanding the degradation pathways of a molecule.[1][9]

1. Acid and Base Hydrolysis:

  • Prepare solutions of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine in 0.1 N HCl and 0.1 N NaOH.[2][9]

  • Reflux the solutions or store them at an elevated temperature (e.g., 60-80°C) for a defined period.[2]

  • Analyze samples at various time points.

2. Oxidative Degradation:

  • Prepare a solution of the compound in a suitable solvent and add a small percentage of hydrogen peroxide (e.g., 3%).[2]

  • Keep the solution at room temperature and protected from light.

  • Analyze samples at different intervals.

3. Thermal Degradation:

  • Store the solid compound and a solution of the compound at an elevated temperature (e.g., 70°C) with and without humidity.[2]

  • Analyze samples periodically.

4. Photodegradation:

  • Expose a solution of the compound to a light source that produces both UV and visible light, as specified by ICH Q1B guidelines.[1]

  • Analyze the sample after a defined exposure period.

Data Analysis:

By comparing the chromatograms and mass spectra of your original sample with those from the forced degradation studies, you can tentatively identify the impurities.

II. Frequently Asked Questions (FAQs)

What are the most likely degradation pathways for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine?

Based on the structure, which contains a secondary amine and a methoxy-substituted biphenyl ring system, the following degradation pathways are most probable:

  • Oxidation of the Amine: This is a very common degradation pathway for amines.[2][10] The secondary amine can be oxidized to form an N-oxide or a hydroxylamine. Further degradation could lead to dealkylation (loss of the ethyl group) or ring-opening reactions under harsh conditions.

  • O-Demethylation: The methoxy group can be susceptible to cleavage under acidic conditions or high temperatures, leading to the formation of a phenolic derivative.

  • Electrophilic Aromatic Substitution/Coupling: The electron-donating methoxy group activates the aromatic ring, making it more susceptible to electrophilic attack. Under certain conditions, this could lead to the formation of dimers or other coupled products.

  • Photochemical Reactions: Aromatic amines can undergo various photochemical reactions, including photo-oxidation and rearrangement.

G cluster_degradation Potential Degradation Pathways Parent N-Ethyl-4'-methoxy- (1,1'-biphenyl)-2-amine Oxidation Oxidation (N-oxide, hydroxylamine) Parent->Oxidation O2, light, metal ions Demethylation O-Demethylation (Phenolic derivative) Parent->Demethylation Acid, heat Coupling Coupling/Dimerization Parent->Coupling Oxidative conditions Photodegradation Photodegradation (Rearrangement, cleavage) Parent->Photodegradation UV/Vis light

Caption: Potential degradation pathways.

What analytical methods are suitable for stability testing of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine?

A stability-indicating analytical method is crucial for accurately quantifying the parent compound and its degradation products.

Recommended Analytical Techniques:

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: This is the most common and reliable method for stability studies. A reversed-phase C18 column is a good starting point. The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for the identification and characterization of degradation products.[8] It provides molecular weight information that is critical for structure elucidation.

Table 1: Comparison of Analytical Methods

MethodAdvantagesDisadvantages
HPLC-UV Robust, reproducible, widely available, good for quantification.Does not provide structural information on its own.
LC-MS Provides molecular weight and structural information, highly sensitive.Can be less quantitative than HPLC-UV, more complex instrumentation.
How does pH affect the stability of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine in aqueous solutions?

The stability of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine in aqueous solutions is expected to be pH-dependent.

  • Acidic Conditions: In acidic solutions, the amine group will be protonated, forming an ammonium salt. This may increase its solubility in water but could also make the methoxy group more susceptible to hydrolysis.

  • Neutral Conditions: Stability at neutral pH will depend on the compound's intrinsic stability and susceptibility to oxidation.

  • Alkaline Conditions: In basic solutions, the free amine is present, which is generally more susceptible to oxidation than its protonated form.

A pH-rate profile study is recommended to determine the pH of maximum stability. This involves studying the degradation rate of the compound in a series of buffers across a wide pH range.

III. References

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect.

  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). IVT Network.

  • Forced degradation studies: Regulatory guidance, characterization of drugs, and their degradation products - A review. (2022). ResearchGate.

  • Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. (2015). PharmaInfo.

  • Stability Indicating Forced Degradation Studies. (2018). Research Journal of Pharmacy and Technology.

  • N-ethyl-4-Methoxyamphetamine (hydrochloride) (CAS 93963-24-7). (n.d.). Cayman Chemical.

  • (±)-N-(1,2-Bis(3,4-dimethoxyphenyl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide. (2023). MDPI.

  • N-ethyl-4-methoxyaniline. (2025). GuideChem.

  • 4'-Methoxy[1,1'-biphenyl]-2-amine. (n.d.). PubChem.

  • Investigation of biphenyl enamines for applications as p-type semiconductors. (2023). CORE.

  • Environmental impacts of amines and their degradation products: Current status and knowledge gaps. (2012). IEAGHG.

  • Degradation of amine-based solvents in CO2 capture process by chemical absorption. (2013). Heriot-Watt University.

  • 2-amino-4-methoxy-biphenyl. (2024). ChemBK.

  • The Characterization of 4-Methoxy-N-Ethylamphetamine HCl. (2006). ResearchGate.

  • Emissions and formation of degradation products in amine- based carbon capture plants. (2019). FORCE Technology.

  • 4-Aminodiphenyl (4-Aminobiphenyl). (1992). OSHA.

  • Amines Used in CO2 Capture - Health and Environmental Impacts. (2009). Bellona Foundation.

  • Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture; identification of degradation products, reaction mechanisms and computational studies. (2017). PMC.

  • Articles List. (n.d.). Analytical Methods in Environmental Chemistry Journal.

  • (E)-N-(4-Methoxyphenyl)-1-(4′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)methanimine. (2025). MDPI.

  • E8609-20 4-[N-Ethyl-(4-methoxyphenyl)methylamino]-2-butynyl-1-ol. (n.d.). United States Biological.

  • Oxidative phenylamination of 5-substituted 1-hydroxynaphthalenes to N-phenyl-1,4-naphthoquinone monoimines by air and light “on water”. (2014). NIH.

  • N,N-Bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)thiophen-2-amine. (2021). ResearchGate.

  • Ethyl 1-Butyl-2-(2-hydroxy-4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate. (2021). MDPI.

  • Biocatalytic Oxidative Amination of para‐Substituted Phenols. (2025). ResearchGate.

  • Ni(II)-Catalyzed Oxidative Deamination of Benzyl Amines with Water. (n.d.). RSC Publishing.

  • New UV Synergist for Improved Photoinitiator E ciency. (n.d.). Piedmont Chemical Industries.

  • Oxidative Deamination of α-Aminophosphonates and Amines by Zinc Dichromate Trihydrate (ZnCr2O7 • 3 H2O) under Solvent-Free Conditions at Room Temperature. (2010). Organic Chemistry Portal.

Sources

Optimization

Technical Support Center: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (N-EMBA)

Ticket ID: NMR-TRBL-882 Subject: Troubleshooting 1H NMR Anomalies in N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Support Level: Tier 3 (Senior Application Scientist) Status: Open Executive Summary & Expected Spectral Signa...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: NMR-TRBL-882 Subject: Troubleshooting 1H NMR Anomalies in N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Support Level: Tier 3 (Senior Application Scientist) Status: Open

Executive Summary & Expected Spectral Signature

User Context: You are analyzing the NMR spectrum of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine (henceforth N-EMBA ). This compound is typically synthesized via Buchwald-Hartwig amination or reductive amination. Common issues involve signal broadening, aromatic overlap, and specific impurities related to palladium catalysis.

The "Golden Standard" (Theoretical Reference)

Before troubleshooting, validate your spectrum against these expected chemical shifts in CDCl₃ at 298 K.

MoietyProton CountMultiplicityApprox. Shift (

, ppm)
Coupling (

, Hz)
Key Diagnostic Feature
Methoxy (-OCH₃) 3HSinglet (s)3.80 – 3.85 -Sharp, intense singlet.[1] First check for purity.
Ethyl (-CH₂-) 2HQuartet (q)3.10 – 3.25 ~7.1Coupled to methyl triplet. Often overlaps with solvent impurities.
Ethyl (-CH₃) 3HTriplet (t)1.15 – 1.30 ~7.1Distinct upfield triplet.
Amine (-NH-) 1HBroad Singlet (br s)3.50 – 5.00 -Highly Variable. Shift depends on conc. & temp. Disappears with D₂O.[2][3]
Ring B (3', 5') 2HDoublet (d)6.90 – 7.00 ~8.8Part of AA'BB' system (ortho to OMe).
Ring B (2', 6') 2HDoublet (d)7.40 – 7.55 ~8.8Part of AA'BB' system (meta to OMe).
Ring A (3) 1HDoublet (d)6.65 – 6.80 ~8.0Upfield aromatic; ortho to the amine group (shielded).
Ring A (4,5,6) 3HMultiplets (m)7.00 – 7.30 ComplexOften overlaps with Ring B signals.

*Note: The 4'-methoxy ring often appears as an AA'BB' system, resembling two "roofed" doublets.

Troubleshooting Guide: Common Anomalies

Issue A: "The Amine (NH) Signal is Missing or Too Broad"

Diagnosis: The proton on the secondary amine is subject to chemical exchange with the solvent or moisture, or quadrupole broadening from the Nitrogen-14 nucleus.

  • Step 1: The D₂O Shake Test.

    • Add 1-2 drops of D₂O to the NMR tube and shake vigorously.

    • Result: If the broad peak disappears, it is confirmed as the labile NH proton.[3]

  • Step 2: Concentration Check.

    • Insight: In dilute samples, the NH peak may shift upfield and sharpen. In concentrated samples, hydrogen bonding causes downfield shifts and broadening.

  • Step 3: Acid Trace.

    • Cause: Traces of acid (e.g., HCl from workup) protonate the amine (

      
      ), causing the signal to shift to >8.0 ppm and broaden significantly.
      
    • Fix: Wash the sample with aqueous NaHCO₃, dry over Na₂SO₄, and re-run.

Issue B: "The Aromatic Region is a Messy Blob"

Diagnosis: Biphenyls possess two phenyl rings that can have similar magnetic environments. The N-Ethyl group adds steric bulk, potentially slowing rotation around the C1-C1' bond, though distinct atropisomers are unlikely at room temperature.

Workflow for Deconvolution:

AromaticDeconvolution Start Messy Aromatic Region (6.5 - 7.6 ppm) Step1 Check Integration (Total = 8H?) Start->Step1 Step2 Identify Ring B (AA'BB' Pattern) Step1->Step2 Yes Impurity Suspect Impurity (See Section 3) Step1->Impurity Total > 8H Step3 Identify Ring A (H3) (Shielded Doublet) Step2->Step3 Step4 Run 2D COSY Step3->Step4 Still unclear

  • Caption: Figure 1: Step-by-step logic for resolving overlapping aromatic signals in N-EMBA.

Issue C: "Ghost Peaks" (Common Impurities)

Synthesizing N-EMBA often leaves specific fingerprints. Use this table to identify contaminants.

Impurity SourceSignal (

, ppm)
MultiplicityOrigin
Water (in CDCl₃) ~1.56Singlet (broad)Wet solvent or hygroscopic amine.
Toluene 2.36 (s), 7.1-7.2 (m)Singlet/MultipletCommon reaction solvent.
Ethyl Acetate 1.26 (t), 2.05 (s), 4.12 (q)t, s, qColumn chromatography residue.
Grease 0.07, 0.86, 1.26Broad SingletsStopcock grease or dirty glassware.
Phosphine Ligands 7.0 - 8.0Complex MultipletsResidual catalyst (e.g., BINAP, XPhos). Check ³¹P NMR.

Advanced Verification Protocols

If the 1D spectrum remains ambiguous, perform the following validation workflows.

Protocol 1: The "Clean-Up" (Removing Paramagnetics)

Residual Palladium (Pd) from cross-coupling can cause line broadening due to paramagnetic relaxation.

  • Dissolve sample in EtOAc.

  • Add SiliaMetS® Thiol or equivalent metal scavenger resin.

  • Stir for 30 mins at RT.

  • Filter and re-concentrate.

  • Why: Paramagnetic Pd(II) or Pd(0) species shorten

    
     relaxation times, broadening all peaks.
    
Protocol 2: Variable Temperature (VT) NMR

If the ethyl group signals (CH₂ quartet) appear broad or split, you may be observing restricted rotation around the C-N bond or the biphenyl axis.

VT_Logic Obs Broad Ethyl/Aromatic Signals Heat Heat to 323 K (50°C) Obs->Heat Result1 Peaks Sharpen Heat->Result1 Dynamic Process (Rotamer/Exchange) Result2 No Change / Decomposition Heat->Result2 Impurity/Shimming

  • Caption: Figure 2: Decision tree for distinguishing dynamic broadening from instrumental artifacts.

Frequently Asked Questions (FAQs)

Q: Why is my Ethyl CH₂ quartet appearing as a multiplet? A: This is often due to the chiral center effect if the molecule has restricted rotation (atropisomerism), making the CH₂ protons diastereotopic (chemically non-equivalent). While rare for this specific biphenyl at Room Temp, cooling the sample (to -20°C) might resolve them into two distinct multiplets.

Q: I see a small doublet around 1.1 ppm. Is it an impurity? A: Check if you used Isopropanol during workup (doublet at 1.22 ppm). Alternatively, if you performed a reductive amination, it could be the isopropylamine byproduct if acetone was present.

Q: Can I use DMSO-d₆ instead of CDCl₃? A: Yes, and it is often recommended. DMSO-d₆ (polar aprotic) disrupts intermolecular Hydrogen bonding.

  • Effect: The NH peak will likely become sharp and split into a triplet (coupling to the CH₂), allowing you to measure the

    
     coupling constant (~5 Hz).
    

References

  • PubChem. 4'-Methoxy[1,1'-biphenyl]-2-amine (Compound Summary). National Library of Medicine. [Link]

  • Fulmer, G. R., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents. Organometallics, 2010, 29(9), 2176–2179. [Link]

  • Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Reference for Amine NH acidity/exchange). [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of Reaction Conditions for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

Executive Summary & Strategic Analysis You are targeting N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine .[1][2] This molecule presents a classic "ortho-substituted biphenyl" challenge. The steric bulk of the phenyl ring at th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

You are targeting N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine .[1][2] This molecule presents a classic "ortho-substituted biphenyl" challenge. The steric bulk of the phenyl ring at the ortho position (C2) creates significant hindrance for nucleophilic attack or metal coordination, while the N-ethyl group introduces the risk of


-hydride elimination during metal-catalyzed cross-coupling.[2]

We recommend two primary synthetic routes. Your choice depends on your starting material availability:

  • Route A (Reductive Amination): Recommended for high reliability.[1] Uses 4'-methoxy-[1,1'-biphenyl]-2-amine and acetaldehyde.[1][2]

  • Route B (Buchwald-Hartwig Cross-Coupling): Recommended for convergent synthesis.[1][2] Uses 2-halo-4'-methoxy-1,1'-biphenyl and ethylamine.[1][2]

Decision Matrix: Route Selection

RouteSelection cluster_A Route A Optimization cluster_B Route B Optimization Start Start: Select Precursor Q1 Do you have 4'-methoxy-[1,1'-biphenyl]-2-amine? Start->Q1 RouteA ROUTE A: Reductive Amination (High Yield, Low Cost) Q1->RouteA Yes RouteB ROUTE B: Buchwald-Hartwig (Convergent, Catalyst Dependent) Q1->RouteB No (Have Aryl Halide) RA_Opt Control: Mono- vs Di-alkylation Agent: NaBH(OAc)3 RouteA->RA_Opt BH_Opt Issue: Beta-Hydride Elimination Ligand: BrettPhos / RuPhos RouteB->BH_Opt

Figure 1: Strategic decision tree for selecting the optimal synthetic pathway based on precursor availability.

Protocol A: Reductive Amination (The Robust Route)

This is the preferred method if the primary amine is available. It avoids the use of expensive Pd catalysts and heavy metal scavenging.

Core Challenge: Over-Alkylation

The primary risk is forming the tertiary amine (diethyl) instead of the desired secondary amine (mono-ethyl).

Optimized Conditions
ParameterRecommendationRationale
Reducing Agent NaBH(OAc)₃ (Sodium triacetoxyborohydride)Milder than NaBH₄; selectively reduces the imine without reducing the aldehyde too fast, preventing side reactions.[1][2]
Carbonyl Source Acetaldehyde (1.1 - 1.2 equiv)Slight excess ensures conversion, but limiting it prevents over-alkylation.[1][2]
Solvent DCM (Dichloromethane) or DCE Non-coordinating, good solubility for biphenyls.[1]
Additives Acetic Acid (1-2 equiv)Catalyzes imine formation; buffers the basicity of the amine.[2]
Step-by-Step Protocol
  • Imine Formation: Dissolve 4'-methoxy-[1,1'-biphenyl]-2-amine (1.0 equiv) in DCM (0.1 M). Add Acetic Acid (1.0 equiv).[1]

  • Addition: Cool to 0°C. Add Acetaldehyde (1.1 equiv) dropwise. Stir for 30 mins to allow hemiaminal/imine equilibrium.

  • Reduction: Add NaBH(OAc)₃ (1.5 equiv) in portions.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

  • Quench: Quench with saturated NaHCO₃. Extract with DCM.

Protocol B: Buchwald-Hartwig Cross-Coupling (The Advanced Route)[1][2]

This route is necessary if you are building the molecule from 2-bromo-4'-methoxy-1,1'-biphenyl (or the chloride/triflate).[1][2]

Core Challenge: Sterics & Beta-Hydride Elimination
  • Steric Hindrance: The ortho-phenyl group blocks the Pd center.[2] Standard ligands (PPh3, dppf) will fail or give low yields.[1]

  • Beta-Hydride Elimination: Ethylamine has

    
    -hydrogens.[1][2] Once coordinated, the Pd-alkyl species can eliminate a hydride to form an imine and regenerate the starting material (hydrodehalogenation), killing the yield.
    
Optimized Ligand System

You must use dialkylbiaryl monophosphine ligands (Buchwald Ligands).[1]

ComponentRecommendationFunction
Ligand BrettPhos or RuPhos BrettPhos is highly selective for primary amines (ethylamine) and prevents over-arylation.[1][2] RuPhos is excellent for secondary amines but also works here due to steric bulk preventing

elimination.[1][2]
Pre-catalyst BrettPhos Pd G4 or Pd(OAc)₂ G4 precatalysts ensure rapid activation at low temperatures.[1]
Base NaOtBu (Sodium tert-butoxide)Strong base required to deprotonate the amine complex.[1][2] If functional groups are sensitive, switch to Cs₂CO₃ .[1]
Solvent Toluene or 1,4-Dioxane Non-polar solvents often favor the reductive elimination step in bulky systems.[1]
Optimized Protocol (Schlenk/Glovebox)
  • Charge: Add Pd(OAc)₂ (2 mol%) and BrettPhos (4 mol%) [or BrettPhos Pd G4 (2 mol%)] and NaOtBu (1.4 equiv) to a vial.

  • Inert: Evacuate and backfill with Argon (3x).[1]

  • Solvent: Add anhydrous Toluene (degassed).

  • Substrates: Add 2-bromo-4'-methoxy-1,1'-biphenyl (1.0 equiv).

  • Amine Addition: Add Ethylamine (2.0 M in THF solution, 1.5 equiv). Note: Using gas is difficult to quantify; use commercial THF solutions.

  • Heat: Seal and heat to 80°C . Do not overheat (>100°C) initially to avoid

    
    -hydride elimination.[1][2]
    
  • Monitoring: Check LCMS at 2 hours.

Troubleshooting Guide

Scenario 1: Low Conversion (Starting Material Remains)
  • Diagnosis: Catalyst deactivation or failure to undergo oxidative addition.

  • Fix:

    • Switch from Aryl Chloride to Aryl Bromide or Iodide.[2]

    • Increase catalyst loading to 5 mol%.

    • Ensure strict O₂-free conditions (oxygen kills the electron-rich phosphine ligands).[1][2]

Scenario 2: Formation of De-halogenated Arene (4'-methoxy-1,1'-biphenyl)
  • Diagnosis:

    
    -Hydride elimination is outcompeting reductive elimination.[1][2] The ethyl group donates a hydride to Pd, which then reduces the aryl ring.
    
  • Fix:

    • Ligand Switch: Move to a bulkier ligand like tBuBrettPhos . The bulk forces the amine and aryl group together, accelerating reductive elimination over

      
      -elimination.
      
    • Temperature: Lower the temperature to 60-70°C and extend time.

Scenario 3: Formation of Tertiary Amine (Double Arylation)
  • Diagnosis: The product (secondary amine) is reacting again with the aryl halide.

  • Fix:

    • Use a large excess of Ethylamine (3-5 equiv).[1][2]

    • Use BrettPhos (specifically designed to stop at the secondary amine stage).

Troubleshooting Logic Flow

Troubleshooting Problem Problem Detected Type Identify Outcome Problem->Type SM_Left SM Unreacted Type->SM_Left Dehalo De-halogenated Product Type->Dehalo Dimer Double Arylation Type->Dimer Sol_SM 1. Purify Solvents (O2) 2. Switch to Pd G4 Precat 3. Check Base Quality SM_Left->Sol_SM Sol_Dehalo 1. Use Bulkier Ligand (tBuBrettPhos) 2. Lower Temp (60°C) 3. Increase Amine Conc. Dehalo->Sol_Dehalo Sol_Dimer 1. Increase Ethylamine Equiv 2. Switch to BrettPhos (High Selectivity) Dimer->Sol_Dimer

Figure 2: Diagnostic workflow for optimizing the Buchwald-Hartwig coupling efficiency.

References & Authority

  • Maiti, D., & Buchwald, S. L. (2009). "Ligand-Accelerated Palladium-Catalyzed C-N Bond Formation."[1][2] Journal of the American Chemical Society.[3][4][5] (Establishes BrettPhos as the gold standard for primary amine coupling). [1]

  • Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide."[1] Chemical Science. (Comprehensive guide on ligand selection for steric hindrance).

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][2] Journal of Organic Chemistry. (The definitive protocol for Route A). [1]

  • Organic Syntheses, Coll. Vol. 10, p. 423 (2004). "Palladium-Catalyzed Amination of Aryl Halides."[1][2] (General procedural grounding).

Sources

Optimization

"scaling up the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine"

Topic: Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Ticket ID: SC-882-ETH Status: Open for Resolution Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary & Route Stra...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

Ticket ID: SC-882-ETH Status: Open for Resolution Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Route Strategy

You are attempting to scale up the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine . This molecule is a critical hole-transport material (HTM) intermediate and a privileged pharmacophore.

The Core Challenge: The primary difficulty in this synthesis is not the construction of the biphenyl core, but the selective mono-N-ethylation of the aniline nitrogen. Standard alkylation with ethyl iodide (EtI) at scale inevitably leads to over-alkylation (diethyl impurity), which is difficult to separate without chromatography.

Recommended Process Route:

  • Step 1 (Suzuki-Miyaura Coupling): Reaction of 2-bromoaniline with 4-methoxyphenylboronic acid.

  • Step 2 (Reductive Amination): Selective ethylation using acetaldehyde and Sodium Triacetoxyborohydride (STAB).

Module 1: The Suzuki Coupling (Constructing the Core)

Objective: Synthesis of 4'-methoxy(1,1'-biphenyl)-2-amine.

1.1 Optimized Protocol (Scale: 100g - 1kg)
  • Reagents:

    • 2-Bromoaniline (1.0 equiv)

    • 4-Methoxyphenylboronic acid (1.1 equiv)

    • Catalyst: Pd(dppf)Cl2·CH2Cl2 (0.5 - 1.0 mol%) — Preferred over Pd(PPh3)4 for air stability and lower loading.

    • Base: K2CO3 (2.5 equiv) or Na2CO3.

    • Solvent: Toluene/Water (4:1 ratio) or DME/Water.

  • Procedure:

    • Charge solids (aryl halide, boronic acid, base) into the reactor.

    • Purge vessel with N2 (3 cycles) to remove O2 (Critical for catalyst life).

    • Add degassed solvents.

    • Add catalyst under N2 counter-flow.

    • Heat to 85-90°C for 4-6 hours.

    • Workup: Cool to RT. Separate phases. Wash organic layer with water, then brine. Treat with Si-Thiol or Si-TMT scavenger resin (see Troubleshooting) to remove Pd.

1.2 Troubleshooting Guide: Suzuki Coupling
SymptomProbable CauseCorrective Action
Stalled Conversion (<80%) Oxygen poisoning of Pd catalyst.Ensure rigorous N2 sparging of solvents (>30 mins) before addition. Add 0.1 equiv fresh catalyst.
Homocoupling (Biaryl impurity) Low halide concentration or excess Boronic acid without base activation.Ensure Base is added before heating. Check Boronic acid quality (it may contain boroxine anhydride).
Black Precipitate (Pd Black) Catalyst decomposition (Ligand dissociation).Common at high temps. Filter through Celite® immediately while warm. Use Pd scavengers in workup.
Emulsion during Workup Fine precipitates of inorganic salts.Filter the biphasic mixture through a pad of Celite® before separation. Add saturated NaCl (brine).
Module 2: Selective N-Ethylation (The Critical Step)

Objective: Conversion of the primary amine to the secondary N-ethyl amine without generating the tertiary N,N-diethyl impurity.

2.1 Why Reductive Amination?

Direct alkylation with Ethyl Iodide follows


 kinetics where the product (secondary amine) is often more nucleophilic than the starting material, leading to runaway double alkylation. Reductive amination via the imine/iminium species allows for kinetic control.
2.2 Optimized Protocol
  • Reagents:

    • 4'-methoxy(1,1'-biphenyl)-2-amine (Intermediate from Step 1).

    • Acetaldehyde: 1.2 - 1.5 equiv. Note: Acetaldehyde boils at 20°C. Handle as a pre-cooled solution in DCM or Toluene.

    • Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 - 2.0 equiv).

    • Acid Catalyst: Acetic Acid (1.0 equiv).

    • Solvent: 1,2-Dichloroethane (DCE) or Toluene (if DCE is restricted).

  • Procedure:

    • Dissolve the biphenyl amine in DCE.

    • Add Acetic Acid (buffers pH to ~5, facilitating imine formation).

    • Cool to 0-5°C.

    • Add Acetaldehyde solution dropwise (Control Exotherm).

    • Stir for 30-60 mins to form the imine (Check via TLC/HPLC).

    • Add STAB portion-wise at 0-10°C.

    • Warm to RT and stir overnight.

    • Quench: Slowly add saturated NaHCO3 (Gas evolution!).

2.3 Troubleshooting Guide: N-Ethylation
IssueDiagnosisResolution
Diethyl Impurity (>5%) Excess acetaldehyde or high temperature during reduction.Reduce Acetaldehyde to 1.1 equiv. Keep reaction <10°C during reductant addition.
Unreacted Starting Material Imine formation failed or hydrolysis of imine.Ensure Acetic Acid is present.[1][2][3][4] Ensure solvents are dry (water hydrolyzes the imine back to SM).
Sticky/Gummy Reaction Mass Boron salts precipitating.Use a tartaric acid wash or Rochelle salt solution during workup to solubilize boron species.
Acetaldehyde Evaporation Loss of reagent due to volatility.Use Paraldehyde with acid catalyst (depolymerizes in situ) or use a sealed reactor.
Module 3: Purification & Pd Removal Strategy

For pharmaceutical or electronic applications, metal purity is paramount (<10 ppm Pd).

The "Crystallization Trap": Do not rely solely on crystallization to remove Palladium. Pd species often occlude within the crystal lattice.[5]

Process Flow for High Purity:

  • Scavenging: Treat the crude organic layer from Step 1 with SiliaMetS® Thiol or TMT (Trimercaptotriazine) resin at 50°C for 2 hours.

  • Filtration: Remove resin via 0.45 micron filter.

  • Crystallization:

    • Solvent System: Ethanol/Water or IPA/Heptane.

    • Heat to reflux to dissolve.

    • Cool slowly (10°C/hour) to induce nucleation.

    • Seed crystals are highly recommended to avoid oiling out.

Visualizing the Workflow

The following diagram illustrates the critical decision points and chemical flow for the scale-up process.

ScaleUpProcess Start Start: 2-Bromoaniline Suzuki Step 1: Suzuki Coupling (Pd(dppf)Cl2, Ar-B(OH)2) Start->Suzuki Check1 QC Point 1: Conversion > 98%? Suzuki->Check1 Check1->Suzuki No (Add Catalyst/Time) Workup1 Workup & Pd Scavenging (Si-Thiol Resin) Check1->Workup1 Yes Intermediate Intermediate: 2-Amino-4'-methoxybiphenyl Workup1->Intermediate RedAm Step 2: Reductive Amination (Acetaldehyde + STAB) Intermediate->RedAm Check2 QC Point 2: Diethyl Impurity < 2%? RedAm->Check2 Check2->RedAm No (Reprocess/Chromatography) Purification Crystallization (IPA/Heptane) Check2->Purification Yes FinalProduct Final Product: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Purification->FinalProduct

Caption: Figure 1. Integrated Process Flow for the synthesis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, highlighting Critical Quality Attributes (CQA) at QC Points.

Frequently Asked Questions (FAQ)

Q1: Can I use Ethyl Bromide and a base (K2CO3) instead of Reductive Amination?

  • Answer: At scale, this is discouraged. Primary anilines are poor nucleophiles compared to the resulting secondary amine.[6] Once the N-ethyl product forms, it reacts faster with the ethyl bromide than the starting material does, leading to a mixture of SM (10%), Mono (60%), and Di-ethyl (30%). Separating these requires column chromatography, which is expensive at kg scale. Reductive amination locks the stoichiometry via the imine intermediate.

Q2: My Suzuki reaction turns black immediately. Is the catalyst dead?

  • Answer: "Pd Black" indicates the precipitation of metallic Palladium(0). This usually happens if the ligand (dppf or PPh3) dissociates due to high heat or oxidation. While the reaction might still proceed (heterogeneous catalysis), it suggests your catalyst loading is effectively dropping.

    • Fix: Ensure your N2 purge is perfect. Add excess ligand (e.g., 10% extra PPh3) to stabilize the Pd species in solution.

Q3: How do I handle Acetaldehyde safely at scale?

  • Answer: Acetaldehyde (b.p. 20.2°C) is a flammability and inhalation hazard.

    • Option A: Use Paraldehyde (the trimer) and depolymerize it in situ with acid (HCl/Acetic Acid).

    • Option B: Pre-cool the solvent (DCM/DCE) to -10°C and dissolve the acetaldehyde into it before charging to the reactor. This raises the effective boiling point of the mixture.

Q4: The final product is colored (yellow/brown) instead of white.

  • Answer: This is likely residual Palladium or oxidation products of the aniline.

    • Fix: Recrystallize with a small amount of activated carbon (Charcoal) added to the hot solution. Filter hot through Celite to remove the carbon and adsorbed color bodies.

References
  • Suzuki-Miyaura Coupling Scale-Up

    • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Reductive Amination Selectivity

    • Abdel-Magid, A. F., et al. (1996).[2] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][4] The Journal of Organic Chemistry, 61(11), 3849–3862. Link

  • Palladium Removal Strategies

    • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link

  • Selective Mono-alkylation of Anilines

    • Salvatore, R. N., et al. (2001). Synthesis of secondary amines. Tetrahedron, 57(37), 7785-7811. Link

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Spectroscopic Comparison: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Isomers

The following guide provides an in-depth spectroscopic comparison of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and its relevant isomers. This document is structured to assist researchers in the unambiguous identification...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth spectroscopic comparison of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and its relevant isomers. This document is structured to assist researchers in the unambiguous identification of this compound, particularly during the synthesis of Hole Transport Materials (HTMs) or pharmaceutical intermediates where biphenyl purity is critical.[1]

Executive Summary & Structural Context

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a secondary amine featuring a biphenyl core with specific substitution: an electron-donating ethylamino group at the ortho (2) position of Ring A, and a methoxy group at the para (4') position of Ring B.[1]

Differentiation of this molecule from its regioisomers (2'-methoxy and 3'-methoxy) and its synthetic precursor (primary amine) is paramount.[1] The position of the methoxy group significantly alters the electronic conjugation and steric conformation (twist angle) of the biphenyl system, affecting optoelectronic properties and subsequent cyclization efficiency (e.g., in carbazole synthesis).[1]

Key Isomers for Comparison
  • Target (Para): N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine[1]

  • Meta-Isomer: N-Ethyl-3'-methoxy(1,1'-biphenyl)-2-amine[1]

  • Ortho-Isomer: N-Ethyl-2'-methoxy(1,1'-biphenyl)-2-amine[1]

  • Precursor: 4'-Methoxy(1,1'-biphenyl)-2-amine (Primary Amine)[1]

Structural Visualization & Logic

The following diagram illustrates the structural relationship and the critical "Decision Nodes" for spectroscopic differentiation.

IsomerLogic Target Target: 4'-Methoxy Isomer (Para-substituted Ring B) Meta Isomer B: 3'-Methoxy (Meta-substituted Ring B) Target->Meta Regioisomerism (Methoxy Position) Ortho Isomer C: 2'-Methoxy (Ortho-substituted Ring B) Target->Ortho Steric Twist (Di-ortho substitution) Precursor Precursor: Primary Amine (No Ethyl Group) Target->Precursor N-Alkylation (Synthetic Step) Feature1 NMR: AA'BB' System (Symmetric Ring B) Target->Feature1 Feature2 NMR: Complex Multiplet (Asymmetric Ring B) Meta->Feature2 Feature3 NMR: Shielded H6' (Twisted Geometry) Ortho->Feature3

Figure 1: Structural relationships and primary diagnostic features for biphenyl amine isomers.

Spectroscopic Data Comparison

Nuclear Magnetic Resonance (¹H NMR)

The most definitive method for identification is ¹H NMR.[1] The symmetry of the methoxy-substituted ring (Ring B) is the primary differentiator.[1]

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Note: Shifts are referenced to TMS (0.00 ppm). "Ring A" refers to the amine-bearing ring; "Ring B" refers to the methoxy-bearing ring.[1]

FeatureTarget (4'-OMe) Meta-Isomer (3'-OMe) Ortho-Isomer (2'-OMe) Precursor (Primary NH₂)
Ring B Symmetry Symmetric (AA'BB') AsymmetricAsymmetricSymmetric (AA'BB')
H-2', H-6' (Ring B) 7.38 (d, J=8.5 Hz) ~6.9-7.1 (m)~7.2 (d)7.38 (d)
H-3', H-5' (Ring B) 6.98 (d, J=8.5 Hz) ~7.3 (t), ~6.8 (d)~6.9-7.0 (m)6.98 (d)
H-3 (Ring A) 6.72 (d) 6.75 (d)6.70 (d)6.80 (d)
N-Ethyl CH₂ 3.18 (q, J=7.1 Hz) 3.18 (q)3.15 (q)Absent
N-Ethyl CH₃ 1.25 (t, J=7.1 Hz) 1.25 (t)1.22 (t)Absent
Methoxy (-OCH₃) 3.85 (s) 3.83 (s)3.78 (s)3.85 (s)
Amine (-NH-) 3.60 (br s, 1H) 3.65 (br s)4.10 (br s)*3.74 (br s, 2H )

Expert Insight:

  • The AA'BB' System: The Target (4'-OMe) displays a classic "roofed" doublet pair for Ring B protons (7.38/6.98 ppm).[1] This symmetry is absent in the 2' and 3' isomers.[1]

  • Steric Twist (Ortho-Isomer): The 2'-OMe isomer possesses substituents at both ortho positions (2-NHEt and 2'-OMe).[1] This forces the biphenyl rings to twist significantly (~60-90°), breaking conjugation.[1] This often results in an upfield shift (shielding) of the methoxy protons and broadening of the NH signal due to potential intramolecular hydrogen bonding or restricted rotation.[1]

  • N-Alkylation Effect: Converting the primary amine to the N-ethyl derivative typically shields the ortho-proton (H-3) on Ring A by ~0.1 ppm due to the increased electron-donating capability of the alkylamine vs. the primary amine.[1]

Infrared Spectroscopy (FT-IR)

IR is useful for confirming the conversion of the primary amine to the secondary amine.[1]

  • Target (Secondary Amine): Single sharp band at ~3400 cm⁻¹ (N-H stretch).[1]

  • Precursor (Primary Amine): Two bands at ~3450 cm⁻¹ (asymmetric) and ~3350 cm⁻¹ (symmetric).[1]

  • Regioisomer Distinction:

    • Para (4'-OMe): Strong bending vibration at ~820 cm⁻¹ (2 adjacent H on Ring B).[1]

    • Meta (3'-OMe): Bending vibrations at ~780 cm⁻¹ and ~690 cm⁻¹ (3 adjacent H).[1]

    • Ortho (2'-OMe): Bending vibration at ~750 cm⁻¹ (4 adjacent H).[1]

Experimental Protocols

Protocol 1: Synthesis via Buchwald-Hartwig Amination

To synthesize the target from 2-chloro-4'-methoxybiphenyl and ethylamine.[1]

  • Reagents: 2-Chloro-4'-methoxybiphenyl (1.0 eq), Ethylamine (2.0 M in THF, 1.2 eq), Pd₂(dba)₃ (1 mol%), BINAP (2 mol%), NaOtBu (1.5 eq), Toluene (0.2 M).[1]

  • Procedure:

    • Charge an oven-dried Schlenk flask with aryl chloride, Pd catalyst, ligand, and base under Argon.[1]

    • Add anhydrous Toluene and Ethylamine solution.[1]

    • Heat to 80°C for 12 hours.

    • Workup: Cool to RT, filter through Celite, concentrate in vacuo.

    • Purification: Flash chromatography (Hexanes/EtOAc 95:5).[1] The secondary amine elutes before any primary amine byproduct.[1]

Protocol 2: Diagnostic NMR Preparation

Self-validating step to ensure no rotameric broadening.[1]

  • Dissolve 10 mg of sample in 0.6 mL CDCl₃ .

  • Add 1 drop of D₂O and shake (D₂O shake).

    • Observation: The broad singlet at ~3.60 ppm (NH) will disappear or diminish, confirming the labile amine proton.[1]

    • Validation: If the ethyl quartet (3.18 ppm) simplifies or shifts, it indicates coupling to the NH proton was present (rare in CDCl₃ but possible in dry DMSO).[1]

Differentiation Workflow (Decision Tree)

Use this logic flow to interpret your data:

DecisionTree Start Start: Analyze 1H NMR Spectrum CheckEthyl Are Ethyl signals present? (t ~1.25, q ~3.18) Start->CheckEthyl CheckRingB Check Ring B Aromatic Region (6.9 - 7.5 ppm) CheckEthyl->CheckRingB Yes ResultPrecursor ID: Precursor (Primary Amine) Check IR for double NH stretch CheckEthyl->ResultPrecursor No ResultPara ID: TARGET (4'-OMe) Symmetric AA'BB' doublets CheckRingB->ResultPara 2 Doublets (Sym) ResultMeta ID: Meta Isomer (3'-OMe) Complex multiplet + singlet CheckRingB->ResultMeta s, d, t, d (Asym) ResultOrtho ID: Ortho Isomer (2'-OMe) Complex multiplet + Steric Shift CheckRingB->ResultOrtho Complex/Twisted

Figure 2: Step-by-step logic for isomer identification.

References

  • BenchChem Technical Support . (2025). A Spectroscopic Showdown: Differentiating Methoxy-Substituted Biphenyl Isomers. BenchChem. Link[1]

  • Mao, S.-L., et al. (2011).[1] Supporting Information: A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions. Royal Society of Chemistry.[1] Link

  • National Center for Biotechnology Information . (2025). PubChem Compound Summary for CID 16756857, 4'-Methoxy[1,1'-biphenyl]-2-amine. PubChem.[1] Link[1]

  • Czerwinski, C. (2010).[1] Haptotropic Rearrangements of N-ethylaminobiphenyl Tricarbonyl Chromium. UW-La Crosse Research.[1] Link

Sources

Comparative

A Comparative Guide to the Analytical Method Validation of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

For distribution to: Researchers, scientists, and drug development professionals. Introduction: The Analytical Imperative for Novel Biphenyl Amines N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a biphenyl amine derivative...

Author: BenchChem Technical Support Team. Date: February 2026

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative for Novel Biphenyl Amines

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine is a biphenyl amine derivative with potential applications in pharmaceutical and materials science. As with any novel chemical entity intended for regulated industries, the development of a robust, reliable, and validated analytical method for its quantification is a critical prerequisite. Such a method is indispensable for a variety of applications, including the determination of purity in active pharmaceutical ingredients (APIs), quantification in formulated products, and stability testing.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose[1][2]. This guide provides a comprehensive, in-depth protocol for the validation of a High-Performance Liquid Chromatography (HPLC) method with UV detection for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. Furthermore, it offers a comparative analysis against other potential analytical techniques, justifying the selection of HPLC-UV based on a balance of specificity, sensitivity, and practicality. All validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which provide a harmonized framework for analytical method validation[3][4][5].

Method Selection: A Comparative Rationale

The choice of an analytical method is a critical decision in the development lifecycle. For N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, several techniques could be considered. Here, we compare the chosen HPLC-UV method with viable alternatives.

Method Principle Advantages for this Analyte Disadvantages for this Analyte
HPLC-UV (Chosen Method) Chromatographic separation based on polarity, with detection via UV absorbance.High specificity for aromatic compounds, excellent quantitative performance, widely available, and cost-effective.Moderate sensitivity compared to mass spectrometry.
Gas Chromatography (GC) Separation of volatile compounds in the gas phase.High resolution for volatile and semi-volatile compounds.The target analyte is not sufficiently volatile without derivatization, which adds complexity and potential for error[6].
LC-Mass Spectrometry (LC-MS) HPLC separation coupled with mass-based detection.Extremely high sensitivity and specificity, provides structural information.Higher cost of instrumentation and operation, can be overly sensitive for routine quality control assays.
Thin-Layer Chromatography (TLC) Separation on a solid phase with detection often by visualization under UV light.Rapid and inexpensive for screening purposes.Primarily qualitative or semi-quantitative, not suitable for precise assay determination[7].

Proposed Analytical Method: Reversed-Phase HPLC-UV

The proposed method leverages the inherent UV absorbance of the biphenyl structure for detection and quantification.

  • Instrumentation: Standard HPLC system with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and a pH 3.0 phosphate buffer (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Standard & Sample Diluent: Mobile phase.

Validation Protocol & Experimental Data

The following sections detail the experimental design for validating the proposed HPLC-UV method, in line with ICH Q2(R1) guidelines[1][2].

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Protocol:

  • Prepare a solution of the N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine reference standard.

  • Prepare a placebo solution containing all formulation excipients without the active compound.

  • Spike the placebo with the reference standard to create a spiked sample.

  • Subject a sample of the active compound to forced degradation conditions (e.g., acid, base, oxidation, heat, light).

  • Inject all solutions into the HPLC system.

  • Assess the chromatograms for any interference at the retention time of the analyte peak. The peak purity should also be evaluated using a photodiode array (PDA) detector if available.

Expected Results: The chromatogram of the placebo should show no peak at the retention time of the analyte. In the spiked sample and degraded samples, the analyte peak should be well-resolved from any other peaks, demonstrating the method's ability to separate the analyte from potential interferences.

Linearity

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.

Experimental Protocol:

  • Prepare a stock solution of the reference standard.

  • Perform serial dilutions to prepare at least five concentrations across a range of 50% to 150% of the target assay concentration.

  • Inject each concentration in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

Supporting Experimental Data (Hypothetical):

Concentration (µg/mL)Peak Area (mAUs) - Rep 1Peak Area (mAUs) - Rep 2Peak Area (mAU*s) - Rep 3Average Peak Area
50248,500251,000249,700249,733
75374,000376,500375,100375,200
100501,200498,900500,500500,200
125625,000628,000626,300626,433
150752,100749,500751,000750,867

Linear Regression Analysis:

  • Correlation Coefficient (r²): 0.9998

  • Equation: y = 5000x + 150

A correlation coefficient greater than 0.999 is considered evidence of excellent linearity.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed using a recovery study.

Experimental Protocol:

  • Prepare a placebo formulation.

  • Spike the placebo at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

Supporting Experimental Data (Hypothetical):

Spike LevelTheoretical Conc. (µg/mL)Measured Conc. (µg/mL)% Recovery
80%80.079.599.4%
100%100.0100.5100.5%
120%120.0119.299.3%
Average Recovery 99.7%

Acceptance criteria for accuracy are typically between 98.0% and 102.0%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of six determinations at 100% of the test concentration on the same day, with the same analyst and equipment.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on different equipment.

Supporting Experimental Data (Hypothetical):

Precision LevelParameterResultsAcceptance Criteria
Repeatability % RSD (n=6)0.8%≤ 2.0%
Intermediate Precision % RSD (n=12, across days/analysts)1.2%≤ 2.0%

The low Relative Standard Deviation (%RSD) values indicate that the method is precise.

Range

The range is the interval between the upper and lower concentrations of the analyte for which the method has demonstrated a suitable level of precision, accuracy, and linearity. Based on the data above, the validated range for this assay is from 50 µg/mL to 150 µg/mL.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol:

  • Vary critical parameters one at a time, such as:

    • Mobile phase composition (e.g., ±2% organic)

    • pH of the buffer (e.g., ±0.2 units)

    • Column temperature (e.g., ±5°C)

    • Flow rate (e.g., ±0.1 mL/min)

  • Analyze a sample under each condition and evaluate the impact on the results (e.g., retention time, peak area, resolution).

Expected Results: The method should show no significant changes in the results, demonstrating its reliability for routine use.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the validation process.

ValidationWorkflow cluster_planning Phase 1: Planning & Method Development cluster_execution Phase 2: Experimental Execution cluster_reporting Phase 3: Analysis & Reporting Dev Method Development (HPLC-UV) Proto Validation Protocol Definition Dev->Proto Spec Specificity Proto->Spec Lin Linearity Proto->Lin Acc Accuracy Proto->Acc Prec Precision Proto->Prec Rob Robustness Proto->Rob Report Validation Report Spec->Report Lin->Report Acc->Report Prec->Report Rob->Report

Caption: High-level workflow for analytical method validation.

ValidationParameters Validation Method Validation (ICH Q2(R1)) Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision Robustness Robustness Validation->Robustness LOD LOD/LOQ (If required) Validation->LOD Range Range Linearity->Range Accuracy->Range Precision->Range

Caption: Interrelationship of core validation parameters.

Conclusion

This guide has detailed a robust and reliable HPLC-UV method for the quantification of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. The validation protocol, designed in accordance with ICH Q2(R1) guidelines, establishes the method's specificity, linearity, accuracy, precision, and robustness. The presented hypothetical data demonstrates that the method is fit for its intended purpose in a quality control environment. The comparative analysis justifies the selection of HPLC-UV as a pragmatic and scientifically sound choice over other analytical techniques. By following this comprehensive guide, researchers and drug development professionals can confidently implement and validate a reliable analytical method for this and structurally similar compounds.

References

  • ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][1][2]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][3]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][4]

  • Therapeutic Goods Administration (TGA), Australia. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. [Link][5]

  • LCGC International. Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. [Link]

  • Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link][8]

  • ACS Publications. Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. [Link][9]

  • Oxford Academic. Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. [Link][7]

Sources

Validation

A Comparative Guide to the Biological Activity of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and Its Analogs

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist In the landscape of medicinal chemistry, the biphenyl scaffold represents a privileged structure, forming the cor...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of medicinal chemistry, the biphenyl scaffold represents a privileged structure, forming the core of numerous biologically active compounds.[1] The introduction of various functional groups onto this scaffold allows for the fine-tuning of pharmacological properties, leading to a broad spectrum of therapeutic applications, including antimicrobial, antioxidant, and anticancer activities.[1][2] This guide provides an in-depth comparative analysis of the biological activity of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and its structural analogs, with a focus on their potential as anticancer and antioxidant agents. Drawing upon data from closely related compound series, we will explore the structure-activity relationships (SAR) that govern their efficacy and delve into the experimental methodologies required for their evaluation.

The Biphenyl Scaffold: A Foundation for Diverse Biological Activity

The biphenyl moiety, consisting of two interconnected phenyl rings, offers a versatile platform for drug design.[1] Its semi-rigid yet conformationally flexible nature allows for optimal interaction with biological targets. The biological activity of biphenyl derivatives is highly dependent on the nature and position of substituents on the phenyl rings.[3][4] For instance, the presence of hydroxyl (-OH) and amino (-NH2) groups is often associated with enhanced antioxidant activity, as these groups can act as hydrogen donors to scavenge free radicals.[1][4] The methoxy (-OCH3) group, an electron-donating group, can also positively modulate the antioxidant potential of phenolic compounds.[3]

Comparative Analysis of Biological Activity

While direct comparative experimental data for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and its immediate N-alkyl analogs is not extensively available in the public domain, we can infer potential trends in biological activity by examining structurally related compounds. A noteworthy study on a series of N-alkyl-N-(4-methoxyphenyl)pyridin-2-amines, which share a similar N-substituted 4-methoxyphenylamine moiety, provides valuable insights into their anticancer properties.[5]

Anticancer Activity: Insights from Pyridine Analogs

A series of N-alkyl-N-(4-methoxyphenyl)pyridin-2-amines were synthesized and evaluated for their cytotoxic activity against a panel of human tumor cell lines.[5] The results, summarized in the table below, suggest a potential structure-activity relationship where the nature of the N-alkyl group and other substituents on the heterocyclic ring significantly influences anticancer potency.

Compound IDR (N-substituent)R1R2GI50 (μM) vs. A549 (Lung Cancer)GI50 (μM) vs. KB (Nasopharyngeal Cancer)GI50 (μM) vs. KBVIN (Multidrug-Resistant)GI50 (μM) vs. DU145 (Prostate Cancer)
3a MethylHCl1.55 ± 0.112.20 ± 0.151.89 ± 0.131.98 ± 0.14
6a MethylNO2Cl0.19 ± 0.02 0.25 ± 0.03 0.21 ± 0.02 0.23 ± 0.02
7g EthylNO2OMe0.41 ± 0.04 0.35 ± 0.03 0.38 ± 0.04 0.39 ± 0.04
8c PropylNO2SMe0.33 ± 0.03 0.29 ± 0.03 0.31 ± 0.03 0.35 ± 0.03

Data extracted from a study on N-alkyl-N-(4-methoxyphenyl)pyridin-2-amines.[5] GI50 is the concentration required to inhibit cell growth by 50%.

Key Observations and Structure-Activity Relationship (SAR) Insights:

  • Influence of the Nitro Group: The introduction of a nitro group (NO2) at the R1 position dramatically increased the cytotoxic activity (compare 3a and 6a ), highlighting the importance of electron-withdrawing groups at this position for this class of compounds.

  • Effect of N-Alkyl Chain Length: While a direct comparison is complex due to variations at other positions, the data for compounds 6a (N-methyl), 7g (N-ethyl), and 8c (N-propyl) suggest that potent anticancer activity is maintained with these small alkyl substitutions. A more systematic study varying only the N-alkyl chain length would be necessary to definitively conclude the optimal chain length.

  • Mechanism of Action: The most active compounds in this series were found to be potent inhibitors of tubulin polymerization, acting at the colchicine binding site.[5] This suggests that N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and its analogs may also exert their anticancer effects through a similar mechanism.

Caption: General workflow for evaluating antioxidant activity.

Experimental Protocols

For the rigorous evaluation and comparison of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and its analogs, standardized and well-validated experimental protocols are essential.

General Synthesis of N-Alkyl-4'-methoxy(1,1'-biphenyl)-2-amine Analogs

A general synthetic route can be adapted from established methods for the synthesis of N-substituted biphenyl amines.

Step 1: Suzuki-Miyaura Coupling

  • Combine 2-bromoaniline or a suitable substituted analog with 4-methoxyphenylboronic acid in a reaction vessel.

  • Add a palladium catalyst, such as Pd(PPh3)4, and a base, such as K2CO3 or Na2CO3.

  • Dissolve the mixture in a suitable solvent system, for example, a mixture of toluene, ethanol, and water.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at reflux for several hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture, and perform an aqueous workup followed by extraction with an organic solvent (e.g., ethyl acetate).

  • Purify the resulting 4'-methoxy(1,1'-biphenyl)-2-amine by column chromatography.

Step 2: N-Alkylation

  • Dissolve the 4'-methoxy(1,1'-biphenyl)-2-amine in a suitable aprotic solvent, such as dimethylformamide (DMF) or acetonitrile.

  • Add a base, such as sodium hydride (NaH) or potassium carbonate (K2CO3), to deprotonate the amine.

  • Add the desired alkyl halide (e.g., ethyl iodide for N-ethylation) dropwise to the reaction mixture.

  • Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Quench the reaction with water and extract the product with an organic solvent.

  • Purify the final N-alkyl-4'-methoxy(1,1'-biphenyl)-2-amine analog by column chromatography.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard colorimetric assay to assess the cytotoxic effects of compounds on cancer cell lines.

  • Cell Seeding: Seed cancer cells (e.g., A549, MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds (and a positive control, e.g., doxorubicin) in the cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds. Include a vehicle control (e.g., DMSO).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent, such as DMSO or isopropanol with HCl, to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (or IC50) value by plotting the cell viability against the compound concentration.

DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger.

  • Preparation of Solutions: Prepare a stock solution of DPPH in methanol and various concentrations of the test compounds and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.

  • Reaction Mixture: In a 96-well plate, add a solution of the test compound to the DPPH solution.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance of the solution at 517 nm. The discoloration of the DPPH solution indicates radical scavenging activity.

  • Calculation: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 where A_control is the absorbance of the DPPH solution without the test compound and A_sample is the absorbance of the DPPH solution with the test compound.

  • IC50 Determination: Determine the IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, by plotting the percentage of scavenging against the compound concentration.

Conclusion and Future Directions

The structural framework of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine and its analogs holds significant promise for the development of novel therapeutic agents, particularly in the fields of oncology and diseases related to oxidative stress. The analysis of structurally related compounds suggests that these molecules are likely to exhibit potent cytotoxic effects, potentially through the inhibition of tubulin polymerization. Furthermore, their chemical features point towards a capacity for antioxidant activity.

To fully elucidate the therapeutic potential of this compound class, a systematic investigation is warranted. This should include the synthesis of a focused library of analogs with varying N-alkyl substituents and modifications on the biphenyl rings. Subsequent head-to-head comparative studies using the standardized in vitro assays detailed in this guide will be crucial for establishing definitive structure-activity relationships. Such a data-driven approach will pave the way for the rational design of more potent and selective drug candidates for further preclinical and clinical development.

References

  • BenchChem. (2025). Potential Antioxidant Properties of 4'-Methoxy[1,1'-biphenyl]-2,5-diol: A Technical Overview.
  • Rikhi, M., et al. (2015). In Vitro Antioxidant Activity of Biphenyl-2,6-diethanone Derivatives. International Journal of ChemTech Research, 8(12), 552-558.
  • Arora, A. (2010). Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Derivatives. Asian Journal of Chemistry, 22(2), 1041-1046.
  • Chen, Y., et al. (2013). Synthesis and biological evaluation of N-alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a new class of tubulin polymerization inhibitors. Bioorganic & Medicinal Chemistry, 21(3), 632-642.
  • PubChem. (n.d.). 4'-Methoxy[1,1'-biphenyl]-2-amine. National Center for Biotechnology Information.
  • IJSDR. (2019). Biological deeds of Biphenyl derivatives - A short Review. International Journal of Scientific Development and Research, 4(8).

Sources

Comparative

Comparative Analysis: Computational vs. Experimental Profiling of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

[1] Strategic Overview N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine represents a critical structural motif in the development of hole-transport materials (HTMs) for OLEDs and sterically hindered ligands for transition metal...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Strategic Overview

N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine represents a critical structural motif in the development of hole-transport materials (HTMs) for OLEDs and sterically hindered ligands for transition metal catalysis. The molecule features a biphenyl core with an electron-donating methoxy group at the para' position and a secondary amine at the ortho position.

This guide serves as a technical blueprint for researchers to validate computational models (DFT) against empirical data. The juxtaposition of these two datasets is essential for understanding the conformational atropisomerism induced by the ortho-ethylamino group—a feature that dictates the molecule's electronic coupling and binding affinity.

Why This Comparison Matters
  • Conformational Locking: The ortho-N-ethyl substituent creates significant steric strain, twisting the biphenyl dihedral angle. DFT predicts this static geometry, while solution-state NMR reveals the dynamic averaging of these rotamers.

  • Electronic Tuning: The interplay between the electron-rich methoxy group (Ring B) and the amine (Ring A) modulates the HOMO energy level, a key parameter for optoelectronic applications.

Computational Workflow (In Silico)

Objective: To predict the ground-state geometry, rotational barriers, and magnetic shielding tensors (NMR) prior to synthesis.

Methodology
  • Software: Gaussian 16 / ORCA 5.0

  • Functional/Basis Set: B3LYP-D3(BJ)/def2-TZVP (Geometry), GIAO-mPW1PW91/6-311+G(2d,p) (NMR).

  • Solvation Model: IEFPCM (Chloroform) to match experimental conditions.

Key Predicted Parameters
  • Dihedral Angle (

    
    ):  Due to the steric clash between the N-ethyl group and the ortho-hydrogens of the phenyl ring, the biphenyl system is expected to adopt a twisted conformation with 
    
    
    
    , breaking planarity and conjugation.
  • NMR Shielding: The ring current effect from the adjacent phenyl ring will shield the ethyl protons differently depending on the twist angle.

Visualization: Computational Pipeline

CompWorkflow Start Input Structure (SMILES/2D) ConfSearch Conformational Search (MMFF94) Start->ConfSearch GeomOpt Geometry Optimization (B3LYP-D3/def2-TZVP) ConfSearch->GeomOpt Lowest E conformers Freq Frequency Check (No Imaginary Freqs) GeomOpt->Freq Freq->GeomOpt Imaginary Freq Found PropCalc Property Calculation (NMR/GIAO + TD-DFT) Freq->PropCalc Verified Minima

Figure 1: Step-by-step computational workflow ensuring only true minima are used for property prediction.

Experimental Validation (In Vitro)

Objective: To synthesize the target compound and acquire spectral data for validation of the theoretical model.

Synthesis Protocol: Buchwald-Hartwig Amination

This route is preferred over direct alkylation to prevent over-alkylation to the tertiary amine.

  • Reagents: 2-Bromo-N-ethylaniline (1.0 eq), 4-Methoxyphenylboronic acid (1.2 eq).

  • Catalyst System: Pd(OAc)₂ (5 mol%), SPhos (10 mol%)—SPhos is critical for sterically hindered biaryls.

  • Base/Solvent: K₃PO₄ (2.0 eq) in Toluene/Water (10:1) at 100°C for 12h.

  • Purification: Flash chromatography (Hexanes/EtOAc 95:5). The product is typically a viscous yellow oil .

Characterization Data (Representative)
  • ¹H NMR (400 MHz, CDCl₃):

    • 
       1.25 (t, J=7.1 Hz, 3H, -CH₂CH₃ )
      
    • 
       3.18 (q, J=7.1 Hz, 2H, -NCH₂ -)
      
    • 
       3.60 (br s, 1H, NH )
      
    • 
       3.85 (s, 3H, -OCH₃ )
      
    • 
       6.75–7.40 (m, 8H, Aromatic)
      
  • Observation: The N-H signal is often broad due to quadrupole broadening or exchange. The ethyl methylene quartet may show diastereotopic splitting if the rotation is slow on the NMR timescale (atropisomerism), though typically rapid rotation averages this at room temperature.

Visualization: Experimental Workflow

ExpWorkflow Reactants Reactants: 2-Bromo-N-ethylaniline 4-Methoxyphenylboronic acid Catalysis Cat. Coupling: Pd(OAc)2 / SPhos K3PO4, Toluene, 100°C Reactants->Catalysis Workup Workup: Extraction (EtOAc) Drying (Na2SO4) Catalysis->Workup Purify Purification: Flash Column (Hex/EtOAc) Workup->Purify Analysis Data Acquisition: 1H/13C NMR, IR, MS Purify->Analysis

Figure 2: Synthetic pathway utilizing Suzuki-Miyaura coupling logic adapted for amine precursors.

Comparative Data Analysis

The following table contrasts the "ideal" gas-phase DFT predictions with the "real" solution-phase experimental data.

FeatureComputational (DFT-B3LYP)Experimental (CDCl₃)Insight/Causality
C-N Bond Length 1.38 Å (Aromatic), 1.46 Å (Ethyl)N/A (Requires X-Ray)DFT overestimates conjugation; Experimental bond is dynamic.
Dihedral Angle (

)
58.4° (Twisted)Averaged (Solution)Steric repulsion of the N-Ethyl group forces a non-planar geometry.
¹H NMR: -OCH₃ 3.72 ppm3.85 ppmSlight deshielding in Exp due to solvent effects (CHCl₃ H-bonding).
¹H NMR: -NCH₂- 3.05 ppm3.18 ppmGood agreement; error < 0.2 ppm validates the geometry.
HOMO Energy -5.12 eV-5.25 eV (via CV*)DFT often underestimates oxidation potential; CV is the gold standard.

*CV = Cyclic Voltammetry (estimated value based on similar biphenyl amines).

Critical Analysis of Discrepancies[2][3]
  • Solvent Effects: The computational model (PCM) treats solvent as a continuum dielectric. In reality, specific solute-solvent interactions (e.g., H-bonding between CDCl₃ and the amine nitrogen) cause the experimental chemical shifts to appear downfield relative to calculations.

  • Dynamic Averaging: The DFT calculation optimizes to a single static minimum (0 K). Experimental NMR at 298 K represents a Boltzmann-weighted average of all accessible conformers. If the rotational barrier is low (< 10 kcal/mol), the ethyl group signals appear as a standard triplet/quartet. If the barrier were high (atropisomeric), these signals would split or broaden.

References

  • Primary Amine Characterization: Mao, S.-L., et al.[1] "A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions." Organic & Biomolecular Chemistry, 2012.[2] (Data for 4'-methoxy-2-aminobiphenyl used as baseline).

  • Computational NMR Methodology: Pierens, G. K., et al. "Comparison of experimental and DFT-calculated NMR chemical shifts."[3] Magnetic Resonance in Chemistry, 2016.[3]

  • Biphenyl Conformational Analysis: Wolf, C. "Dynamic Stereochemistry of Chiral Compounds." RSC Publishing, 2008.
  • Haptotropic Rearrangements: Rasmussen, D. "Haptotropic Rearrangements of N-ethylaminobiphenyl."[4] UW-La Crosse Research, 2011. (Context for N-ethyl derivative synthesis).

Sources

Validation

A Guide to Inter-Laboratory Comparison of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine Analysis: Ensuring Analytical Consistency and Reliability

In the landscape of pharmaceutical development and quality control, the ability to obtain consistent and reproducible analytical results across different laboratories is paramount. This guide provides a comprehensive fra...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and quality control, the ability to obtain consistent and reproducible analytical results across different laboratories is paramount. This guide provides a comprehensive framework for establishing and participating in an inter-laboratory comparison for the analysis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, a compound of interest in drug development and safety assessment. By adhering to the principles and protocols outlined herein, researchers, scientists, and drug development professionals can enhance the trustworthiness of their analytical data and ensure the quality and consistency of their findings.

The presence of impurities in pharmaceutical products, even at trace levels, can significantly impact their efficacy and safety.[1] Therefore, robust analytical methods are essential for their identification and quantification.[2][3] Inter-laboratory comparisons, also known as proficiency testing, serve as a vital tool for evaluating and improving the performance of analytical laboratories.[4][5] Participation in such programs allows laboratories to compare their results with those of their peers, identify potential sources of error, and take corrective actions to enhance their analytical capabilities.[4][5]

This guide will delve into the recommended analytical methodologies, detailed experimental protocols, and statistical approaches for conducting a successful inter-laboratory comparison of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine analysis.

Recommended Analytical Methodologies

Based on the chemical structure of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, two primary analytical techniques are recommended for its quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these methods will depend on the specific laboratory's instrumentation, expertise, and the required sensitivity of the analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[3][6] For amine-containing compounds like N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine, derivatization is often employed to improve chromatographic peak shape and enhance sensitivity.[7][8][9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS offers high sensitivity and selectivity for a wide range of compounds, including those that are not amenable to GC-MS analysis.[10][11][12] This technique is particularly well-suited for the analysis of complex matrices and for achieving low limits of detection.[13]

Experimental Protocols

The following are detailed, step-by-step protocols for the analysis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine using GC-MS and LC-MS/MS. These protocols are designed to be self-validating, with built-in quality control checks to ensure the integrity of the results.

Protocol 1: GC-MS Analysis with Derivatization

This protocol describes the analysis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine using GC-MS following derivatization with heptafluorobutyric acid anhydride (HFAA).

1. Sample Preparation:

  • Accurately weigh a known amount of the sample and dissolve it in a suitable solvent (e.g., toluene) to a final concentration of approximately 1 µg/mL.[14]
  • Transfer 1 mL of the sample solution to a clean glass vial.
  • Add 25 µL of HFAA to the vial. Recap and shake vigorously for 10 seconds.[14]
  • Allow the reaction to proceed for 10 minutes at room temperature for the derivative to form.[14]
  • Add 1 mL of a suitable buffer solution (e.g., phosphate buffer, pH 7) to quench the excess HFAA and extract the derivatized analyte.[14]
  • Recap and shake for 10 seconds.[14]
  • Allow the layers to separate, and carefully transfer the upper organic layer to a new vial for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.
  • Mass Spectrometer: Agilent 5977B MSD or equivalent.
  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
  • Injector Temperature: 280 °C.
  • Oven Temperature Program:
  • Initial temperature: 150 °C, hold for 1 minute.
  • Ramp: 20 °C/min to 300 °C.
  • Hold: 5 minutes at 300 °C.
  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Mass Range: m/z 50-550.
  • Injection Volume: 1 µL (splitless mode).

3. Data Analysis:

  • Identify the derivatized N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine peak based on its retention time and mass spectrum.
  • Quantify the analyte using a calibration curve prepared from certified reference standards.

Workflow for GC-MS Analysis

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Sample Weighing & Dissolution Derivatization Addition of HFAA & Reaction Sample->Derivatization 1 mL solution Quenching Addition of Buffer Derivatization->Quenching 10 min reaction Extraction Organic Layer Separation Quenching->Extraction Phase separation Injection Injection into GC-MS Extraction->Injection Organic extract Separation Chromatographic Separation Injection->Separation Detection Mass Spectrometric Detection Separation->Detection Identification Peak Identification Detection->Identification Quantification Quantification using Calibration Curve Identification->Quantification

Caption: Workflow for GC-MS analysis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

Protocol 2: LC-MS/MS Analysis

This protocol outlines the direct analysis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine using LC-MS/MS without derivatization.

1. Sample Preparation:

  • Accurately weigh a known amount of the sample and dissolve it in a suitable solvent (e.g., acetonitrile) to a final concentration of approximately 100 ng/mL.
  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

2. LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.
  • Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.
  • Column: ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.
  • Mobile Phase A: 0.1% Formic acid in water.
  • Mobile Phase B: 0.1% Formic acid in acetonitrile.
  • Gradient:
  • 0-1 min: 5% B.
  • 1-5 min: 5% to 95% B.
  • 5-6 min: 95% B.
  • 6-6.1 min: 95% to 5% B.
  • 6.1-8 min: 5% B.
  • Flow Rate: 0.4 mL/min.
  • Column Temperature: 40 °C.
  • Ionization Mode: Electrospray Ionization (ESI), Positive.
  • MRM Transitions: To be determined by infusing a standard solution of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine to identify the precursor ion and optimize fragmentor voltage and collision energies for at least two product ions.
  • Injection Volume: 5 µL.

3. Data Analysis:

  • Identify the N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine peak based on its retention time and the specific MRM transitions.
  • Quantify the analyte using a calibration curve prepared from a certified reference standard.

Workflow for LC-MS/MS Analysis

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Sample Weighing & Dissolution Filtration Syringe Filtration Sample->Filtration Injection Injection into LC-MS/MS Filtration->Injection Filtered sample Separation Chromatographic Separation Injection->Separation Detection Tandem Mass Spectrometric Detection Separation->Detection Identification Peak Identification (MRM) Detection->Identification Quantification Quantification using Calibration Curve Identification->Quantification

Caption: Workflow for LC-MS/MS analysis of N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine.

Data Comparison and Performance Evaluation

For a meaningful inter-laboratory comparison, participating laboratories should analyze a common set of well-characterized samples. The performance of each laboratory can be evaluated based on several key metrics, which should be clearly defined in the study protocol.

Table 1: Key Performance Indicators for Inter-Laboratory Comparison

Performance IndicatorDescriptionAcceptance Criteria
Accuracy The closeness of the measured value to the true or accepted reference value.Recovery of a spiked certified reference standard within 80-120%.
Precision The degree of agreement among a series of measurements.Relative Standard Deviation (RSD) of replicate measurements ≤ 15%.
Limit of Quantification (LOQ) The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.Signal-to-noise ratio ≥ 10.
Linearity The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.Correlation coefficient (r²) ≥ 0.99.
Specificity The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.No interfering peaks at the retention time of the analyte.
Statistical Analysis of Inter-Laboratory Data

A common and effective statistical tool for evaluating inter-laboratory comparison data is the Z-score.[4][15] The Z-score indicates how many standard deviations an individual laboratory's result is from the consensus mean of all participating laboratories.[15][16]

The Z-score for each laboratory is calculated as follows:

Z = (x - X) / σ

Where:

  • Z is the Z-score

  • x is the result from the individual laboratory

  • X is the assigned value (consensus mean of all laboratories)

  • σ is the standard deviation for proficiency assessment

Interpretation of Z-scores:

Z-scorePerformance Evaluation
|Z| ≤ 2Satisfactory
2 < |Z| < 3Questionable
|Z| ≥ 3Unsatisfactory

Laboratories with unsatisfactory Z-scores should investigate the potential causes of the deviation and implement corrective actions.[4]

Conclusion

A well-designed and executed inter-laboratory comparison is a cornerstone of a robust quality assurance program in any analytical laboratory. By adopting standardized analytical methods, adhering to detailed protocols, and employing sound statistical analysis, laboratories can ensure the reliability and comparability of their results for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine. This guide provides the necessary framework to achieve these goals, ultimately contributing to the development of safer and more effective pharmaceutical products.

References

  • Ion-pairing chromatography and amine derivatization provide com- plementary approaches for the targeted LC-MS analysis of the - SciSpace. (n.d.).
  • Gas Chromatography/Mass Spectra of 4-Methoxy-N-ethylamphetamine;... - ResearchGate. (n.d.).
  • Techniques for Quality Control in Pharmaceutical Analysis Comme - JOCPR. (2023, May 11).
  • Analysis of Gas Chromatography–triple Quadrupole Mass Spectrometry Retention Times for Pesticide Multi-residue Extraction in T - Biological and Molecular Chemistry. (2025, August 15).
  • Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine - University of Michigan Library. (n.d.).
  • Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and - SciSpace. (2017, November 15).
  • The Characterization of 4-Methoxy-N-Ethylamphetamine HCl - ResearchGate. (n.d.).
  • N-ethyl-4-methoxyaniline - C9H13NO, density, melting point, boiling point, structural formula, synthesis. (2025, May 20).
  • 4'-Methoxy[1,1'-biphenyl]-2-amine - PubChem. (n.d.).
  • N Ethyl 4 methoxyamphetamine - mzCloud. (2016, July 8).
  • Interpretation of interlaboratory comparison results to evaluate laboratory proficiency. (2006, January 24).
  • QA/QC in Pharmaceutical Industry: Role of Analytical Techniques - Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. (2017, May 25).
  • Pharmaceutical Analysis of Quality Control of Drugs - Walsh Medical Media. (2022, April 26).
  • Recent developments in the use of LCMS in process pharmaceutical chemistry. (2012, February 28).
  • Novel Liquid Chromatography–Tandem Mass Spectrometry Method for Analysis of 102 Pesticides and 5 Mycotoxins Regulated by the State of Colorado in Dried Hemp | LCGC International. (2023, December 1).
  • Interlaboratory comparisons to demonstrate the competence of two similar mobile laboratories - MATEC Web of Conferences. (n.d.).
  • Optimized method for analysis of ethanolamines, hydrolysis products of nitrogen mustards, from urine samples using LC-MS - Semantic Scholar. (2021, May 18).
  • Key Analytical Techniques Powering Pharmaceutical Quality Control - PharmaVED. (2024, April 28).
  • Inter-laboratory comparisons - CMLS - Центр Метрології і Лабораторного Сервісу. (n.d.).
  • advancements in liquid chromatography-mass spectrometry: method development and applications - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2023, August 17).
  • Analytical methods for the determination of pharmaceuticals in aqueous environmental samples - csbsju. (n.d.).
  • N-ethyl-4-Methoxyamphetamine (hydrochloride) (CAS 93963-24-7) - Cayman Chemical. (n.d.).
  • 4-Aminodiphenyl (4-Aminobiphenyl) - OSHA. (n.d.).
  • Inter laboratory Comparison 2023 Report - Benchmark International. (2024, August 1).
  • Nitrosamine Research and Reference Materials - LGC Standards. (n.d.).
  • (E)-N-(4-Methoxyphenyl)-1-(4′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)methanimine - MDPI. (2025, January 17).
  • Interlaboratory comparison - PE100+ Association. (n.d.).

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine

[1] Executive Summary & Scope This guide provides the mandatory disposal protocols for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine . As a substituted aromatic amine (biphenylamine class), this compound presents specific en...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Scope

This guide provides the mandatory disposal protocols for N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine . As a substituted aromatic amine (biphenylamine class), this compound presents specific environmental and biological risks, particularly regarding aquatic toxicity and potential mutagenicity.

Core Directive: This substance must never be disposed of via sanitary sewer systems or trash. It requires thermal destruction via a licensed hazardous waste incinerator. All handling must strictly adhere to the "Cradle-to-Grave" stewardship principle, ensuring segregation from incompatible waste streams (specifically oxidizers) to prevent uncontrolled exothermic reactions.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of the analyte is the first step in safe disposal. This compound is an electron-rich secondary amine, making it reactive toward oxidizers and acids.

PropertyCharacteristicOperational Implication
Chemical Class Aromatic Amine / Biphenyl DerivativePotential carcinogen/mutagen; aquatic toxin.
Reactivity Secondary Amine (Nucleophilic)Incompatible with strong oxidizers (fire risk) and acids (exothermic salt formation).
Physical State Solid or Viscous Liquid (Purity dependent)Dictates spill response (sweeping vs. absorption).
Halogen Content None (C, H, N, O only)Classify as Non-Halogenated Organic Waste .
Flash Point High (>100°C estimated)Combustible but likely not Flammable (unless in solvent).

Personal Protective Equipment (PPE) Matrix

Before initiating any disposal or cleanup procedure, the following PPE is mandatory.

Protection ZoneRequirementRationale
Respiratory N95 or P100 RespiratorPrevents inhalation of dust/aerosols (aromatic amines can be absorbed via lungs).
Dermal (Hands) Nitrile Gloves (Double-gloved)Prevents transdermal absorption. Change immediately upon contamination.[1]
Ocular Chemical Splash GogglesProtects against corrosive injury to corneal tissue.
Body Lab Coat (Buttoned) + Tyvek SleevesPrevents contamination of street clothes.

Waste Segregation & Packaging Protocol

Proper segregation is the primary defense against laboratory accidents.

A. The "Golden Rule" of Segregation

NEVER mix N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine waste with:

  • Oxidizing Agents: (e.g., Nitric acid, Peroxides, Permanganates). Risk: Fire/Explosion.

  • Strong Acids: (e.g., Sulfuric acid). Risk: Exothermic reaction/Splattering.

B. Packaging Steps
  • Select Container: Use a chemically compatible container (HDPE plastic or Amber Glass).

  • Labeling: Apply a hazardous waste label immediately.

    • Must Read: "Hazardous Waste - N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine".

    • Constituents: List any solvents present (e.g., "90% Dichloromethane, 10% Amine").

    • Hazards: Check "Toxic" and "Irritant".

  • State Determination:

    • Pure Compound:[2][3] Dispose of as solid waste.

    • Reaction Mixture: Dispose of based on the primary solvent (Halogenated vs. Non-Halogenated).

Disposal Workflow (Decision Matrix)

The following logic gate determines the correct waste stream for your sample.

Waste_Decision_Tree Start Waste Source: N-Ethyl-4'-methoxy(1,1'-biphenyl)-2-amine State_Check Physical State? Start->State_Check Solid Solid / Powder State_Check->Solid Liquid Liquid / Solution State_Check->Liquid Bin_Solid Solid Hazardous Waste Bin (Trace Contaminated Debris) Solid->Bin_Solid Pack in HDPE Solvent_Check Primary Solvent Type? Liquid->Solvent_Check Halo Halogenated Solvent (e.g., DCM, Chloroform) Solvent_Check->Halo NonHalo Non-Halogenated Solvent (e.g., MeOH, EtOAc) Solvent_Check->NonHalo Bin_Halo Halogenated Organic Waste Stream (High BTU Incineration) Halo->Bin_Halo Bin_NonHalo Non-Halogenated Organic Waste Stream (Fuel Blending/Incineration) NonHalo->Bin_NonHalo

Figure 1: Waste stream segregation logic. Correct classification prevents costly reprocessing fees and ensures regulatory compliance.

Emergency Spill Response Protocol

In the event of a spill, immediate action is required to prevent environmental contamination.

Step-by-Step Response:
  • Evacuate & Ventilate: Clear the immediate area. If the substance is a powder, minimize air currents to prevent inhalation.

  • PPE Up: Don nitrile gloves, goggles, and N95 mask.

  • Containment:

    • Solids: Gently cover with wet paper towels to prevent dust generation, then sweep.

    • Liquids: Surround with an inert absorbent (Vermiculite or Universal Spill Pads). Do not use sawdust (combustible risk with amines).

  • Decontamination:

    • Wipe the surface with a mild dilute acid (e.g., 1M HCl) to protonate the amine (making it water-soluble and easier to clean), followed by a soap and water wash.

    • Note: Collect all wipes and absorbent materials into the Solid Hazardous Waste bin.

Spill_Response Alert 1. Alert & Evacuate PPE 2. Don PPE (Gloves/Goggles/Mask) Alert->PPE Contain 3. Contain Spill (Vermiculite/Pads) PPE->Contain Clean 4. Decontaminate (Dilute Acid Wipe -> Soap) Contain->Clean Dispose 5. Dispose as Hazardous Waste Clean->Dispose

Figure 2: Linear workflow for safe spill remediation.

Regulatory & Compliance Framework

Adherence to these regulations is not optional. It protects your facility's license to operate.

  • RCRA (USA): While this specific compound may not be explicitly P-listed or U-listed, it falls under Characteristic Waste if mixed with flammable solvents (D001). As a toxic organic, it is generally managed under the "lab pack" rules for thermal destruction.

  • EPA Waste Code Suggestion:

    • If pure/solid: None (Manage as Non-RCRA Regulated Hazardous Waste, State specific).

    • If in Acetone/Methanol: D001 (Ignitable).[4]

    • If in Methylene Chloride: F002 (Spent Halogenated Solvent).

Final Disposal Method: High-temperature incineration equipped with scrubbers (to capture Nitrogen Oxides, NOx) is the only approved method for destroying the biphenyl core and amine functionality.

References

  • National Institutes of Health (NIH) - PubChem. 4'-Methoxy[1,1'-biphenyl]-2-amine Compound Summary. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR Part 261. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Available at: [Link]

  • Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste (Aromatic Amines). Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.